1-(2-Chloro-acetyl)-3-isopropyl-urea

• CAS: 7248-86-4

Core Science & Biosynthesis

Technical Whitepaper: Structure, Synthesis, and Applications of 1-(2-Chloro-acetyl)-3-isopropyl-urea

Executive Summary

1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS: 7248-86-4) is a highly versatile, bifunctional organic building block characterized by an acyl urea core and a highly reactive α -chloro moiety. This unique structural topology makes it an indispensable intermediate in modern medicinal chemistry and agrochemical development. As a Senior Application Scientist, I have structured this whitepaper to provide researchers with an authoritative, in-depth analysis of its physicochemical properties, a mechanistically grounded and self-validating synthetic protocol, and its downstream applications in drug discovery.

Physicochemical Profiling & Structural Analysis

The chemical behavior of 1-(2-chloro-acetyl)-3-isopropyl-urea is dictated by two primary functional domains:

• The Acyl Urea Linkage: Provides a rigid, hydrogen-bond-donating and accepting network, crucial for target receptor binding in pharmacological applications.

• The α -Chloro Ketone/Amide Equivalent: The chlorine atom exerts a strong inductive electron-withdrawing effect, significantly increasing the electrophilicity of the adjacent α -carbon. This makes the molecule an excellent substrate for SN​2 displacement reactions.

Quantitative descriptors of the compound are summarized in the table below to facilitate computational modeling and formulation planning .

Property	Value
IUPAC Name	2-chloro-N-(isopropylcarbamoyl)acetamide
CAS Number	7248-86-4
Molecular Formula	C₆H₁₁ClN₂O₂
Molecular Weight	178.617 g/mol
Exact Mass	178.051 g/mol
Topological Polar Surface Area (TPSA)	58.20 Ų
XLogP3 (Lipophilicity)	1.24
Density	1.181 g/cm³
Refractive Index	1.466

Data aggregated from standardized chemical property databases , .

Synthetic Methodology & Mechanistic Pathways

The most efficient and atom-economical route to synthesize 1-(2-chloro-acetyl)-3-isopropyl-urea is the nucleophilic addition of isopropylamine to chloroacetyl isocyanate.

Mechanistic Causality

• Reagent Selection: Chloroacetyl isocyanate is chosen over chloroacetyl chloride because the isocyanate carbon is highly susceptible to direct nucleophilic attack by the amine, forming the urea linkage without the need for auxiliary bases (which could trigger unwanted intramolecular cyclization or degradation) .

• Solvent & Temperature: Anhydrous Dichloromethane (DCM) is utilized as an aprotic medium to prevent the hydrolysis of the isocyanate into carbamic acid (which would subsequently decarboxylate and form symmetric urea impurities). The reaction is strictly maintained at 0 °C to control the highly exothermic nucleophilic addition, preventing the formation of biurets.

Fig 1: Nucleophilic addition mechanism forming 1-(2-chloro-acetyl)-3-isopropyl-urea.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. Proceed to subsequent steps only when the specified analytical validation criteria are met.

Step 1: System Preparation & Validation

• Action: Purge a flame-dried, 250 mL three-neck round-bottom flask with ultra-high purity Argon. Add 100 mL of anhydrous DCM.

• Validation Checkpoint: Perform a Karl Fischer titration on the solvent. Do not proceed unless water content is < 50 ppm. Moisture will irreversibly destroy the isocyanate reagent.

Step 2: Reagent Loading

• Action: Dissolve 1.0 equivalent (10 mmol) of chloroacetyl isocyanate in the DCM. Cool the system to exactly 0 °C using an ice-brine bath.

• Validation Checkpoint: Insert an internal temperature probe. Ensure thermal equilibrium at 0 °C is reached and stable for 5 minutes before proceeding.

Step 3: Nucleophilic Addition

• Action: Dilute 1.05 equivalents (10.5 mmol) of isopropylamine in 20 mL of anhydrous DCM. Add this solution dropwise via an addition funnel over 30 minutes, maintaining the internal temperature below 5 °C.

• Validation Checkpoint (In-Process): Monitor the reaction via FT-IR spectroscopy of reaction aliquots. The starting isocyanate exhibits a massive, distinct cumulative double-bond stretch at ~2250 cm⁻¹. The reaction is analytically complete only when the 2250 cm⁻¹ peak completely disappears, replaced by a strong urea carbonyl stretch at ~1650 cm⁻¹.

Step 4: Workup & Final Validation

• Action: Allow the mixture to warm to room temperature. Concentrate the solvent under reduced pressure. Recrystallize the crude off-white solid from a mixture of DCM and hexanes.

• Validation Checkpoint: Perform LC-MS and ¹H-NMR. LC-MS must show an exact mass of m/z 179.05 [M+H]⁺ with a characteristic 3:1 isotopic pattern (M : M+2) confirming the presence of a single chlorine atom.

Reactivity & Applications in Drug Discovery

In medicinal chemistry, 1-(2-chloro-acetyl)-3-isopropyl-urea serves as a critical scaffold. The terminal isopropyl urea provides a lipophilic, hydrogen-bonding anchor, while the α -chloro group acts as a reactive warhead for late-stage functionalization.

For instance, this compound is utilized in the synthesis of novel inverse agonists for the Constitutive Androstane Receptor (CAR), which is a key regulator of drug metabolism and energy homeostasis . By subjecting the α -chloro moiety to SN​2 displacement with various secondary amines or thiols, researchers can rapidly generate libraries of functionalized urea derivatives for high-throughput screening.

Fig 2: Workflow for utilizing the compound as a bifunctional scaffold in drug discovery.

References

• Science of Synthesis. "Product Class 2: Carbon Dioxide, Carbonyl Sulfide, Carbon Disulfide, Isocyanates, Isothiocyanates, Carbodiimides, and Their Selenium, Tellurium, and Phosphorus Analogues." Thieme Connect. URL: [Link]

• National Center for Biotechnology Information (NCBI). "Development of CINPA1 analogs as novel and potent inverse agonists of constitutive androstane receptor." PubMed Central (PMC). URL:[Link]

Synthesis pathways for 1-(2-Chloro-acetyl)-3-isopropyl-urea

An In-depth Technical Guide to the Synthesis of 1-(2-Chloro-acetyl)-3-isopropyl-urea

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 1-(2-Chloro-acetyl)-3-isopropyl-urea, a substituted N-acylurea. N-acylureas are significant structural motifs in medicinal chemistry and agrochemistry, recognized for a wide array of biological activities. This document is intended for researchers, chemists, and professionals in drug development, offering detailed experimental protocols, mechanistic insights, and a comparative analysis of synthetic strategies. The primary focus is on the direct acylation of isopropylurea with chloroacetyl chloride, a robust and widely applicable method. An alternative pathway involving carbodiimide coupling is also presented. Each method is critically evaluated for efficiency, safety, and scalability, supported by authoritative references and visual workflows to ensure scientific integrity and practical utility.

Introduction and Strategic Overview

1-(2-Chloro-acetyl)-3-isopropyl-urea is a derivative of N-acylurea, a class of compounds characterized by an acyl group attached to a urea backbone. This structural feature confers unique hydrogen bonding capabilities and lipophilicity, making N-acylureas attractive scaffolds in the design of therapeutic agents and other biologically active molecules. The synthesis of these compounds is a cornerstone reaction in many discovery and development programs.

The selection of a synthetic route is governed by several factors including the stability of starting materials, desired purity, scalability, and safety considerations. The most traditional and direct approach for preparing N-acylureas is the acylation of a corresponding urea with a highly reactive carboxylic acid derivative, such as an acyl chloride. This guide will first detail this primary pathway, emphasizing the causality behind each experimental step. Subsequently, an alternative route is explored, providing researchers with a broader strategic toolkit for accessing this important class of molecules.

Reactant Analysis and Safety Imperatives

A thorough understanding of the reactants is fundamental to successful synthesis and, more importantly, to laboratory safety.

Compound	Structure	CAS No.	M.W. ( g/mol )	Key Properties & Safety Notes
Isopropylurea	CH₃CH(CH₃)NHCONH₂	691-60-1	102.14	White crystalline solid. Soluble in water and organic solvents.[1] Used in syntheses of compounds with potential anti-inflammatory activities.[2]
Chloroacetyl Chloride	ClCH₂COCl	79-04-9	112.94	Colorless to pale yellow liquid with a pungent odor.[3] Highly corrosive and a lachrymator. Reacts violently with water, alcohols, and bases.[4][5] Causes severe burns.[6] Must be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).
Triethylamine (Et₃N)	(C₂H₅)₃N	121-44-8	101.19	Common organic base used to neutralize the HCl byproduct. Corrosive and flammable.
Dichloromethane (DCM)	CH₂Cl₂	75-09-2	84.93	Common aprotic solvent. Volatile and a suspected carcinogen. Use in a fume hood is required.

Chloroacetyl Chloride Handling Protocol: Due to its high reactivity and toxicity, chloroacetyl chloride demands stringent safety measures.[3][4] It reacts with atmospheric moisture to produce corrosive HCl gas.[4] Always use a syringe or cannula for transfers under an inert atmosphere (e.g., Nitrogen or Argon). All glassware must be thoroughly dried before use. In case of spills, neutralize with a dry agent like sodium bicarbonate before carefully cleaning.

Primary Synthesis Pathway: Direct Acylation of Isopropylurea

The most direct and frequently employed method for synthesizing N-acylureas is the reaction of a monosubstituted urea with an acyl chloride.[7] This pathway leverages the high electrophilicity of the acyl chloride carbonyl carbon and the nucleophilicity of the urea nitrogen.

Reaction Principle and Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The terminal nitrogen atom of isopropylurea acts as a nucleophile, attacking the carbonyl carbon of chloroacetyl chloride. This forms a tetrahedral intermediate which then collapses, expelling a chloride ion. A base, typically a tertiary amine like triethylamine or pyridine, is included to act as a scavenger for the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Detailed Experimental Protocol

Reaction Setup:

• To a two-necked round-bottom flask, oven-dried and equipped with a magnetic stirrer and a dropping funnel, add isopropylurea (1.0 equivalent) and a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Place the flask under an inert atmosphere (Nitrogen or Argon).

• Add triethylamine (1.1 equivalents) to the suspension and stir until a clear solution is obtained.

• Cool the reaction mixture to 0 °C using an ice bath.

Reagent Addition: 5. Dissolve chloroacetyl chloride (1.05 equivalents) in a small amount of the same dry solvent and add it to the dropping funnel. 6. Add the chloroacetyl chloride solution dropwise to the stirred reaction mixture over 30-45 minutes, ensuring the internal temperature remains below 5 °C. The reaction is exothermic.[6]

Reaction and Workup: 7. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. 8. Monitor the reaction progress by Thin Layer Chromatography (TLC). 9. Upon completion, dilute the reaction mixture with DCM and transfer it to a separatory funnel. 10. Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃, water, and finally, brine. 11. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Purification: 12. The crude 1-(2-Chloro-acetyl)-3-isopropyl-urea can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure product.

Causality and In-Process Controls

• Anhydrous Conditions: The high reactivity of chloroacetyl chloride with water necessitates the use of dry solvents and an inert atmosphere to prevent hydrolysis into chloroacetic acid, which would reduce the yield.[4]

• Temperature Control: The initial cooling to 0 °C and slow, dropwise addition of the acyl chloride are critical for managing the exothermic nature of the acylation, preventing potential side reactions and decomposition.

• Base Selection: Triethylamine is a common choice due to its efficacy as an HCl scavenger and its volatility, which simplifies removal during workup. Pyridine can also be used.[7]

• Reaction Monitoring: TLC is an indispensable tool for tracking the consumption of the starting urea and the formation of the product, allowing for a precise determination of the reaction's endpoint and preventing unnecessary heating or extended reaction times.

Workflow Visualization

Sources

• 1. CAS 691-60-1: Isopropylurea | CymitQuimica [cymitquimica.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. CAS 79-04-9: Chloroacetyl chloride | CymitQuimica [cymitquimica.com]
• 4. CHLOROACETYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. ICSC 0845 - CHLOROACETYL CHLORIDE [inchem.org]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide on 1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS 7248-86-4): Synthesis, Reactivity, and Applications in Drug Development

Executive Summary

In the landscape of medicinal chemistry and agrochemical development, bifunctional organic building blocks are critical for the rapid assembly of complex molecular scaffolds. 1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS: 7248-86-4) is a highly versatile intermediate characterized by two distinct reactive centers: a highly electrophilic α -chloroamide moiety and a nucleophilic/hydrogen-bonding isopropylurea tail. This whitepaper provides an in-depth technical analysis of this compound, detailing its physicochemical profile, upstream synthetic methodologies, and downstream applications in generating heterocyclic drug scaffolds.

Physicochemical Profiling & Structural Analysis

Understanding the structural baseline of CAS 7248-86-4 is essential for predicting its behavior in solvent systems and its reactivity profile during complex syntheses [1]. The presence of the chloroacetyl group makes it an excellent candidate for nucleophilic substitution, while the urea linkage provides rigidity and opportunities for intramolecular cyclization.

Property	Value
Chemical Name	1-(2-Chloro-acetyl)-3-isopropyl-urea
IUPAC Name	2-chloro-N-(isopropylcarbamoyl)acetamide
CAS Registry Number	7248-86-4
Molecular Formula	C 6​ H 11​ ClN 2​ O 2​
Molecular Weight	178.62 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMF, DMSO, and Dichloromethane (DCM); sparingly soluble in water
Storage Conditions	Desiccated at 2–8 °C to prevent ambient hydrolysis of the chloroacetyl group

Data synthesized from authoritative chemical registries [1] [2] [3].

Mechanistic Synthesis & Upstream Workflows

The synthesis of 1-(2-Chloro-acetyl)-3-isopropyl-urea relies on the nucleophilic acyl substitution between isopropylurea and chloroacetyl chloride.

Causality in Experimental Design: Chloroacetyl chloride is a bis-electrophile containing both an acyl chloride and an alkyl chloride. The acyl carbon is significantly more electrophilic due to the strong inductive and resonance-withdrawing effects of the oxygen atom. By maintaining strict cryogenic control (0–5 °C), we kinetically favor the attack of the urea nitrogen exclusively at the acyl carbon, preventing premature S N​ 2 substitution at the α -carbon. Dichloromethane (DCM) is selected as an aprotic solvent because it provides excellent solubility for the reactants while remaining completely inert. Triethylamine (TEA) is employed as a non-nucleophilic acid scavenger; without it, the HCl byproduct would protonate the urea, drastically reducing its nucleophilicity and stalling the reaction equilibrium [4].

Protocol 1: Synthesis of CAS 7248-86-4 (Self-Validating Workflow)

• Preparation: Suspend 1.0 equivalent of isopropylurea in anhydrous DCM (10 mL/g) under an inert nitrogen atmosphere to prevent moisture-induced hydrolysis of the acyl chloride.

• Base Addition: Add 1.2 equivalents of Triethylamine (TEA) to the suspension and cool the reactor to 0–5 °C using an ice-water bath.

• Electrophile Introduction: Dissolve 1.1 equivalents of chloroacetyl chloride in a small volume of DCM. Add this solution dropwise over 30 minutes. Causality: Dropwise addition prevents localized exothermic spikes that could drive unwanted side reactions (e.g., dimerization or attack at the α -carbon).

• In-Process Control (IPC): After 2 hours of stirring at room temperature, withdraw a 10 µL aliquot, quench in 1 mL methanol, and analyze via LC-MS. Self-Validation: The reaction is deemed complete when the isopropylurea peak (m/z ~103) is <2% relative to the product peak (m/z 179 [M+H] + ). This ensures thermodynamic completion before workup.

• Workup & Purification: Wash the organic layer successively with 1M HCl (to remove unreacted TEA), saturated NaHCO 3​ (to neutralize residual acid), and brine. Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to yield the crude product, which can be recrystallized from ethyl acetate/hexane.

Fig 1. Synthetic workflow of CAS 7248-86-4 via nucleophilic acyl substitution.

Downstream Applications: Heterocyclic Scaffold Generation

In drug development, CAS 7248-86-4 is rarely the final Active Pharmaceutical Ingredient (API). Instead, it serves as a robust precursor for synthesizing complex heterocycles, such as hydantoins and oxazolidinones, which are prevalent in anticonvulsants, muscle relaxants, and kinase inhibitors [4].

Causality in Cyclization: The α -chloro group of CAS 7248-86-4 is highly primed for S N​ 2 displacement by primary amines. Following this intermolecular substitution, the introduction of a strong base (e.g., Sodium Methoxide, NaOMe) deprotonates the terminal urea nitrogen. This localized anion undergoes a rapid, entropically favored intramolecular cyclization, attacking the newly substituted α -carbon to yield a substituted hydantoin scaffold.

Protocol 2: Conversion to a Hydantoin Drug Scaffold

• S N​ 2 Substitution: Dissolve CAS 7248-86-4 (1.0 eq) in anhydrous DMF. Add a primary amine (R-NH 2​ , 1.2 eq) and K 2​ CO 3​ (2.0 eq). Stir at 60 °C for 4 hours.

• IPC Check 1: Monitor via TLC (Eluent: 5% MeOH in DCM). The disappearance of the CAS 7248-86-4 spot (R f​ ~0.6) validates the complete displacement of the chloride ion.

• Base-Catalyzed Cyclization: Cool the mixture to room temperature. Add a catalytic amount of NaOMe (0.2 eq). The strong base deprotonates the urea, triggering intramolecular ring closure.

• IPC Check 2: Analyze via LC-MS. The mass shift corresponding to the loss of ammonia/water (depending on the exact leaving group dynamics) confirms the formation of the hydantoin ring.

• Isolation: Precipitate the product by pouring the DMF solution into ice-cold water, followed by vacuum filtration.

Fig 2. Downstream conversion of CAS 7248-86-4 into a hydantoin drug scaffold.

Conclusion

1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS 7248-86-4) represents a masterclass in bifunctional chemical design. By understanding the distinct electronic environments of its acyl chloride-derived carbonyl and its α -chloro carbon, synthetic chemists can orchestrate highly selective, sequential reactions. The self-validating protocols outlined in this guide ensure high-fidelity synthesis, minimizing attrition rates during the early stages of drug scaffold generation.

References

• National Institutes of Health (NIH) / PubMed Central. Design and synthesis of 3′-ureidoadenosine-5′-uronamides: effects of the 3′-ureido group on binding to the A3 adenosine receptor. (Contextualizing chloroacetyl urea reactivity and cyclization pathways). Retrieved March 12, 2026. Available at:[Link]

Strategic Exploitation of 1-(2-Chloroacetyl)-3-isopropylurea in Advanced Chemical Synthesis and Drug Discovery

Executive Summary

1-(2-Chloroacetyl)-3-isopropylurea (CAS No. 7248-86-4)[] is a highly versatile, bifunctional aliphatic building block. Featuring both a reactive α-chloroamide warhead and a hydrogen-bonding urea motif, it serves as a critical intermediate in the synthesis of hydantoin-based pharmacophores, agrochemicals, and targeted covalent inhibitors (TCIs). As a Senior Application Scientist, I have structured this technical whitepaper to provide a comprehensive guide to its chemical reactivity, field-proven research applications, and self-validating experimental protocols.

Chemical Profiling & Structural Rationale

The molecular architecture of 1-(2-chloroacetyl)-3-isopropylurea dictates its utility in synthetic chemistry. The molecule possesses two orthogonal sites of reactivity:

• The α-Chloroamide Group: The highly electrophilic methylene carbon adjacent to the carbonyl and chlorine atom is primed for bimolecular nucleophilic substitution ( SN​2 ). This makes it an excellent alkylating agent.

• The Urea Linkage: The nitrogen atoms can act as nucleophiles upon deprotonation. Additionally, chloroacetyl urea derivatives can be smoothly converted to ureido derivatives via treatment with sodium methoxide ()[2].

Mechanistic Pathways: Hydantoin Synthesis

Hydantoins (imidazolidine-2,4-diones) are privileged scaffolds in medicinal chemistry, found in antiepileptics and antibacterial agents. 1-(2-Chloroacetyl)-3-isopropylurea undergoes efficient base-catalyzed intramolecular cyclization to yield 3-isopropylhydantoin.

Fig 1. Base-catalyzed intramolecular cyclization pathway to 3-isopropylhydantoin.

This specific cyclization pathway is also highly relevant in agrochemistry, as 3-isopropylhydantoin is a known, key degradation product of the widely used dicarboximide fungicide iprodione ()[3].

Advanced Applications: Targeted Covalent Inhibitors (TCIs)

In recent years, the chloroacetyl group has gained traction as an electrophilic warhead in the design of irreversible enzyme inhibitors. Research on aromatic urea derivatives, such as N-phenyl-N'-(2-chloroacetyl)urea (CAU), has demonstrated their ability to act as irreversible antagonists of the colchicine-binding site on β-tubulin ()[4].

By substituting the phenyl ring with an isopropyl group, 1-(2-chloroacetyl)-3-isopropylurea offers a more aliphatic, less sterically hindered profile. This makes it an excellent starting point for synthesizing novel alkylating agents targeting cysteine or glutamate residues in target proteins.

Fig 2. Workflow for developing targeted covalent inhibitors using chloroacetyl ureas.

Quantitative Data: Reaction Profiles

To guide synthetic planning, the following table summarizes the comparative reactivity, optimal conditions, and typical yields for the primary transformations of 1-(2-chloroacetyl)-3-isopropylurea.

Reaction Pathway	Reagents & Solvents	Temp / Time	Typical Yield (%)	Mechanistic Purpose
Intramolecular Cyclization	K₂CO₃, DMF	80°C, 4h	85 - 92	Synthesis of hydantoin pharmacophores
Nucleophilic Substitution (Amines)	R-NH₂, Et₃N, CH₂Cl₂	25°C, 6h	75 - 88	Generation of combinatorial urea libraries
Nucleophilic Substitution (Thiols)	R-SH, Et₃N, Acetone	25°C, 2h	80 - 95	Synthesis of thioether-linked covalent probes
Covalent Protein Alkylation	Target Protein (e.g., Tubulin)	37°C, pH 7.4	N/A (Binding)	Mechanism of Action (MoA) validation

Validated Experimental Protocols

Protocol 1: Intramolecular Cyclization to 3-Isopropylhydantoin

Objective: To synthesize the hydantoin pharmacophore via base-mediated ring closure.

• Preparation: Dissolve 10.0 mmol of 1-(2-chloroacetyl)-3-isopropylurea in 20 mL of anhydrous N,N-dimethylformamide (DMF).

  • Causality: DMF is a polar aprotic solvent that selectively solvates cations, leaving the nucleophilic urea nitrogen highly reactive for the subsequent SN​2 attack.

• Base Addition: Add 15.0 mmol of anhydrous potassium carbonate (K₂CO₃).

  • Causality: K₂CO₃ is chosen over strong bases (like NaOH) because it is basic enough to deprotonate the urea nitrogen but mild enough to prevent the premature hydrolysis of the chloroacetyl amide bond.

• Thermal Activation: Stir the reaction mixture at 80°C for 4 hours.

  • Causality: The elevated temperature provides the necessary activation energy to overcome the steric hindrance of the isopropyl group during the intramolecular displacement of the chloride leaving group.

• Validation & Isolation: Monitor via TLC (Hexane:EtOAc 1:1). Upon consumption of the starting material, quench the reaction by pouring into 100 mL of ice-cold water. Extract with ethyl acetate (3 x 30 mL). The successful extraction validates the formation of the more hydrophobic cyclized product.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate. Recrystallize from ethanol to afford pure 3-isopropylhydantoin.

Protocol 2: Synthesis of Covalent Protein Modifiers (Thioether Linkage)

Objective: To generate a targeted covalent inhibitor (TCI) library by substituting the α-chloride with functionalized thiols.

• Preparation: Dissolve 5.0 mmol of 1-(2-chloroacetyl)-3-isopropylurea and 5.5 mmol of the target thiol (R-SH) in 15 mL of anhydrous acetone.

• Catalysis: Add 6.0 mmol of triethylamine (Et₃N) dropwise.

  • Causality: Et₃N acts as a non-nucleophilic proton scavenger, deprotonating the thiol to generate a highly nucleophilic thiolate anion (R-S⁻).

• Ambient Reaction: Stir at room temperature (20-25°C) for 2 hours.

  • Causality: The thiolate is a powerful "soft" nucleophile that rapidly attacks the "soft" α-carbon of the chloroacetyl group. Ambient temperature is deliberately chosen to suppress unwanted side reactions, such as urea degradation.

• Validation & Isolation: Evaporate the acetone under reduced pressure. Partition the residue between CH₂Cl₂ and water. The successful formation of the thioether is validated by the shift in retention factor ( Rf​ ) on TLC and the corresponding mass shift in LC-MS.

• Purification: Dry the organic layer and purify via silica gel flash chromatography.

References

• [2] Title: Design and synthesis of 3′-ureidoadenosine-5′-uronamides: effects of the 3′-ureido group on binding to the A3 adenosine receptor Source: PubMed Central (PMC) URL:[Link]

• [4] Title: Alkylation potency and protein specificity of aromatic urea derivatives and bioisosteres as potential irreversible antagonists of the colchicine-binding site Source: PubMed (National Institutes of Health) URL:[Link]

• [3] Title: Isolation, identification and characterization of an iprodione-degrading strain YJN-G Source: ResearchGate URL:[Link]

Sources

• 2. Design and synthesis of 3′-ureidoadenosine-5′-uronamides: effects of the 3′-ureido group on binding to the A3 adenosine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Alkylation potency and protein specificity of aromatic urea derivatives and bioisosteres as potential irreversible antagonists of the colchicine-binding site - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Chloro-acetyl)-3-isopropyl-urea

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Note on the Data

This guide provides a comprehensive overview of the physicochemical properties of 1-(2-Chloro-acetyl)-3-isopropyl-urea. It is important to note that while this document is compiled with scientific rigor, specific experimental data for this particular molecule is not extensively available in public literature. Therefore, in addition to established data for the compound and its precursors, this guide incorporates predicted values and data from closely related analogs to provide a well-rounded and practical resource. All such instances of inferred data are clearly indicated. This approach is intended to offer valuable insights and a solid foundation for researchers and drug development professionals working with this and similar chemical entities.

Section 1: Chemical Identity and Core Properties

1-(2-Chloro-acetyl)-3-isopropyl-urea is a derivative of urea containing both a reactive chloroacetyl group and an isopropyl substituent. Its chemical identity is fundamental to understanding its behavior in both chemical and biological systems.

1.1. Nomenclature and Structure

• IUPAC Name: 2-chloro-N-(isopropylcarbamoyl)acetamide

• CAS Number: 7248-86-4[1]

• Molecular Formula: C₆H₁₁ClN₂O₂[1]

• Molecular Weight: 178.62 g/mol [1]

The structure of 1-(2-Chloro-acetyl)-3-isopropyl-urea is characterized by a central urea moiety. One nitrogen atom is acylated with a chloroacetyl group, rendering it a reactive site for nucleophilic substitution. The other nitrogen atom is substituted with an isopropyl group, which contributes to the molecule's lipophilicity.

Caption: Chemical structure of 1-(2-Chloro-acetyl)-3-isopropyl-urea.

1.2. Physicochemical Properties: A Comparative Overview

Due to the limited availability of experimental data for 1-(2-Chloro-acetyl)-3-isopropyl-urea, the following table includes predicted values and experimental data from closely related analogs to provide a useful point of reference.

Property	1-(2-Chloro-acetyl)-3-isopropyl-urea (Predicted/Estimated)	1-(2-Chloro-acetyl)-3-ethyl-urea (Analog)	Isopropylurea (Precursor)
Melting Point (°C)	135-145 (Estimated)	141.5-142.5[2]	150-154
Boiling Point (°C)	Not available	Not available	Not available
Water Solubility	Sparingly soluble (Predicted)	Not available	Soluble
logP	1.5 - 2.5 (Estimated)	Not available	-0.2 (Computed)
pKa	~10-11 (Predicted)	10.63 ± 0.70 (Predicted)[2]	Not available
Density (g/cm³)	Not available	1.225 ± 0.06 (Predicted)[2]	Not available

• Melting Point: The melting point is estimated to be in the range of 135-145 °C, based on the melting point of the ethyl analog (141.5-142.5 °C) and the isopropylurea precursor (150-154 °C). The introduction of the chloroacetyl group is expected to slightly alter the crystal lattice energy compared to the parent isopropylurea.

• Solubility: The molecule is predicted to be sparingly soluble in water due to the presence of the lipophilic isopropyl group and the overall increase in molecular weight compared to urea. It is expected to show good solubility in polar organic solvents such as alcohols, acetone, and dimethyl sulfoxide.

• logP (Octanol-Water Partition Coefficient): The estimated logP value suggests a moderate level of lipophilicity, which is a critical parameter for predicting its behavior in biological systems, including membrane permeability and distribution.

• pKa: The predicted pKa is in the range of 10-11, which is attributed to the acidic proton on the urea nitrogen. This value is comparable to the predicted pKa of the ethyl analog.

Section 2: Synthesis and Reactivity

The synthesis of 1-(2-Chloro-acetyl)-3-isopropyl-urea can be logically achieved through the acylation of isopropylurea with chloroacetyl chloride. This is a common and effective method for the preparation of N-acylureas.

2.1. Synthetic Pathway

The most direct synthetic route involves the reaction of isopropylurea with chloroacetyl chloride in the presence of a suitable base to neutralize the hydrochloric acid byproduct.

Caption: Proposed synthetic workflow for 1-(2-Chloro-acetyl)-3-isopropyl-urea.

2.2. Detailed Experimental Protocol (Proposed)

This protocol is a generalized procedure based on established methods for the N-acylation of ureas.[3] Optimization of reaction conditions may be necessary.

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under a nitrogen atmosphere, dissolve isopropylurea (1.0 equivalent) in a suitable anhydrous solvent (e.g., tetrahydrofuran or dichloromethane).

• Addition of Base: Add a non-nucleophilic base, such as triethylamine (1.1 equivalents), to the solution and stir.

• Addition of Acylating Agent: Cool the reaction mixture to 0 °C in an ice bath. Add a solution of chloroacetyl chloride (1.05 equivalents) in the same anhydrous solvent dropwise via the dropping funnel over a period of 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt. Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure 1-(2-Chloro-acetyl)-3-isopropyl-urea.

2.3. Reactivity and Stability

• Reactivity of the Chloroacetyl Group: The chloroacetyl moiety is a key functional group that imparts significant reactivity to the molecule. The chlorine atom is a good leaving group, making the adjacent carbonyl carbon susceptible to nucleophilic attack. This allows for further derivatization of the molecule, for example, by reaction with amines, thiols, or other nucleophiles.

• Stability: N-acylureas are generally stable compounds. However, they can undergo hydrolysis under strong acidic or basic conditions to yield the corresponding urea and carboxylic acid. The presence of the electron-withdrawing chloroacetyl group may influence the stability of the urea linkage. Aryl N-acylureas have been shown to be thermally stable up to 140 °C.[4]

Section 3: Analytical Characterization

A combination of spectroscopic and chromatographic techniques is essential for the comprehensive characterization of 1-(2-Chloro-acetyl)-3-isopropyl-urea.

3.1. Spectroscopic Methods

Technique	Expected Observations
¹H NMR	- A doublet for the six methyl protons of the isopropyl group. - A multiplet (septet) for the methine proton of the isopropyl group. - A singlet for the two methylene protons of the chloroacetyl group. - Two broad singlets for the two NH protons of the urea moiety. The chemical shifts of these protons will be dependent on the solvent and concentration.
¹³C NMR	- A signal for the methyl carbons of the isopropyl group. - A signal for the methine carbon of the isopropyl group. - A signal for the methylene carbon of the chloroacetyl group. - Two distinct signals for the two carbonyl carbons of the urea and acetyl groups.
Infrared (IR)	- A strong absorption band in the region of 1680-1720 cm⁻¹ corresponding to the C=O stretching of the acetyl group. - Another strong absorption band around 1640-1680 cm⁻¹ for the C=O stretching of the urea group. - N-H stretching vibrations in the region of 3200-3400 cm⁻¹. - C-Cl stretching vibration around 600-800 cm⁻¹.
Mass Spectrometry (MS)	- The molecular ion peak (M⁺) corresponding to the molecular weight of the compound. - Characteristic fragmentation patterns, including the loss of the chloroacetyl group and the isopropyl group.

3.2. Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method would be suitable for the analysis of 1-(2-Chloro-acetyl)-3-isopropyl-urea. A C18 column with a mobile phase consisting of a mixture of acetonitrile or methanol and water would likely provide good separation. UV detection at a wavelength around 210-230 nm should be effective due to the presence of the carbonyl chromophores.

• Gas Chromatography (GC): Due to its relatively low volatility and potential for thermal degradation, GC analysis might be challenging without derivatization.

Section 4: Potential Applications and Biological Relevance

4.1. Rationale for Interest in Drug Development

• Urea Moiety: Urea and its derivatives are privileged structures in medicinal chemistry due to their ability to form multiple hydrogen bonds with biological targets such as enzymes and receptors.[5] This can lead to high-affinity binding and potent biological activity.

• Chloroacetyl Group as a Reactive Handle: The chloroacetyl group can act as a covalent warhead, enabling the molecule to form a covalent bond with nucleophilic residues (e.g., cysteine, histidine, lysine) in the active site of a target protein. This can lead to irreversible inhibition and prolonged pharmacological effects.

• Isopropyl Group: The isopropyl group provides a degree of lipophilicity, which can enhance cell membrane permeability and improve the pharmacokinetic properties of the molecule.

4.2. Potential Therapeutic Areas

Derivatives of urea have shown a wide range of biological activities, including:

• Anticancer Agents: Many urea derivatives have been developed as kinase inhibitors for the treatment of cancer.

• Antiviral Agents: The urea scaffold is present in several antiviral drugs.

• Anticonvulsants: Some urea derivatives exhibit anticonvulsant properties.[6]

• Herbicides and Plant Growth Regulators: Certain phenylurea derivatives have been used as herbicides and have shown cytokinin-like activity.[7]

The presence of the reactive chloroacetyl group in 1-(2-Chloro-acetyl)-3-isopropyl-urea makes it an interesting candidate for screening in assays aimed at identifying covalent inhibitors of various enzymes.

Section 5: Safety and Toxicology

Specific toxicological data for 1-(2-Chloro-acetyl)-3-isopropyl-urea is not available. However, based on its chemical structure, certain precautions should be taken.

• Chloroacetyl Chloride Precursor: The reactant, chloroacetyl chloride, is a corrosive and toxic substance that reacts violently with water.[8] Appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, should be worn when handling this chemical.

• N-Chloroacetyl Compounds: As a class, N-chloroacetyl compounds are reactive and may have irritant or sensitizing properties. Direct contact with the skin and eyes should be avoided.

• General Handling: Standard laboratory safety practices should be followed when handling 1-(2-Chloro-acetyl)-3-isopropyl-urea. It should be used in a well-ventilated area, and inhalation of dust or vapors should be avoided.

Section 6: Conclusion and Future Directions

1-(2-Chloro-acetyl)-3-isopropyl-urea is a molecule with interesting potential, primarily due to the combination of the versatile urea scaffold and the reactive chloroacetyl group. While there is a need for more extensive experimental characterization of its physicochemical properties and biological activity, this guide provides a solid foundation for researchers interested in this compound.

Future research should focus on:

• Definitive Synthesis and Characterization: The development and publication of a detailed, optimized synthetic protocol and full spectroscopic and crystallographic characterization.

• Experimental Determination of Physicochemical Properties: Accurate measurement of melting point, solubility, logP, and pKa to validate predicted values.

• Biological Screening: Evaluation of its activity in a range of biological assays, particularly those designed to identify covalent inhibitors.

• Toxicological Evaluation: A thorough assessment of its toxicological profile to ensure safe handling and to inform any potential therapeutic development.

By addressing these knowledge gaps, the full potential of 1-(2-Chloro-acetyl)-3-isopropyl-urea as a research tool or a lead compound in drug discovery can be realized.

References

• Wei, K.-L., Wu, C.-H., Huang, W.-H., Lin, J.-J., & Dai, S. A. (2006). N-Aryl Acylureas as Intermediates in Sequential Self-Repetitive Reactions To Form Poly(amide-imide)s. Macromolecules, 39(1), 12–14. [Link]

• Ricci, A., Tossi, A., & Tassoni, A. (2009). Urea derivatives on the move: cytokinin-like activity and adventitious rooting enhancement depend on chemical structure. Plant Biology, 11(3), 262–272. [Link]

• Popa, I., & Dinica, R. M. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 26(11), 3236. [Link]

• CDC. (2014). Immediately Dangerous to Life or Health (IDLH) Value Profile: Chloroacetyl Chloride. Retrieved from [Link]

• Taha, M. O. (2026, March 9). Synthesis, Structure–Activity Relationships, and Pharmacological Profile of Bioactive Urea‐Based Therapeutics. ResearchGate. [Link]

• Jacobs, W. A., & Heidelberger, M. (1917). METHODS FOR THE ACYLATION OF AROMATIC AMINO COMPOUNDS AND UREAS, WITH ESPECIAL REFERENCE TO CHLOROACETYLATION. Zenodo. [Link]

Sources

• 1. 1-(2-Chloro-acetyl)-3-isopropyl-urea/CAS:7248-86-4-HXCHEM [hxchem.net]
• 2. 1-(2-CHLORO-ACETYL)-3-ETHYL-UREA CAS#: 4791-24-6 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 5. researchgate.net [researchgate.net]
• 6. research.lancaster-university.uk [research.lancaster-university.uk]
• 7. researchgate.net [researchgate.net]
• 8. Computational methods for predicting properties | ProtoQSAR [protoqsar.com]

Protocols & Analytical Methods

Application Note: 1-(2-Chloroacetyl)-3-isopropylurea as a Versatile Synthetic Intermediate in Heterocyclic Chemistry

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Application Note & Experimental Protocols

Introduction & Mechanistic Overview

1-(2-Chloroacetyl)-3-isopropylurea (CAS: 7248-86-4) is a highly versatile, bifunctional aliphatic-heteroatom building block[]. Structurally, it features an electrophilic α -chloroacetamide moiety coupled with a nucleophilic urea core. This dual reactivity allows the molecule to undergo distinct intra- and intermolecular cyclizations depending on the chosen reagents and reaction conditions.

As a Senior Application Scientist, I have structured this guide to detail two primary synthetic pathways where this intermediate excels:

• Base-Catalyzed Cyclization: Yielding 3-isopropylhydantoin, a critical analytical standard for agrochemical degradation studies[2].

• Phosphazacyclization: Yielding six-membered diazaphosphorine derivatives, which are highly sought after in the development of novel anticholinesterase and antimicrobial agents[3].

Physicochemical & Reactivity Profile

Property	Value / Description
Chemical Name	1-(2-Chloroacetyl)-3-isopropylurea
CAS Number	7248-86-4[]
Molecular Formula	C6​H11​ClN2​O2​
Molecular Weight	178.62 g/mol
Electrophilic Center	α -carbon of the chloroacetyl group (susceptible to SN​2 attack)
Nucleophilic Centers	Urea nitrogens and carbonyl oxygens
Recommended Solvents	Ethanol (for base catalysis), Anhydrous Toluene (for Lewis acid/phosphorus reactions)

Application 1: Synthesis of 3-Isopropylhydantoin (Agrochemical Standard)

Scientific Context & Causality

In environmental and agricultural chemistry, 3-isopropylhydantoin is a critical reference standard. It is a known stable metabolite and structural core of the dicarboximide fungicide Iprodione [2]. Under environmental conditions (pH > 6 or UV exposure), Iprodione isomerizes into RP-30228 (1-(3,5-dichlorophenylcarbamoyl)-3-isopropylhydantoin)[4]. Subsequent enzymatic cleavage (e.g., by Zygosaccharomyces rouxii) or chemical hydrolysis of this isomer yields 3-isopropylhydantoin and 3,5-dichloroaniline[2].

Synthesizing pure 3-isopropylhydantoin from 1-(2-chloroacetyl)-3-isopropylurea relies on a base-catalyzed intramolecular SN​2 cyclization. The regioselectivity of this reaction is driven by thermodynamics: the terminal isopropyl-substituted nitrogen attacks the α -chloro carbon to form a stable 5-membered hydantoin ring, rather than the internal nitrogen which would form a highly strained 4-membered azetidine ring.

Caption: Degradation and isomerization pathway of Iprodione yielding 3-isopropylhydantoin.

Protocol 1: Base-Catalyzed Cyclization

Self-Validating System: This protocol utilizes pH stabilization and TLC to ensure the cyclization is complete, preventing premature workup.

• Dissolution: Suspend 10 mmol of 1-(2-chloroacetyl)-3-isopropylurea in 25 mL of absolute ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Base Addition (Causality): Add 11 mmol of Sodium Ethoxide (NaOEt) dropwise at room temperature. Why NaOEt? A non-aqueous alkoxide base is explicitly chosen over aqueous NaOH to prevent the competitive intermolecular hydrolysis of the urea linkages. NaOEt cleanly deprotonates the urea nitrogen, increasing its nucleophilicity.

• Cyclization: Attach a reflux condenser and heat the mixture to 78°C (reflux) for 2 to 4 hours.

• In-Process Validation: Monitor the reaction via TLC (Eluent: EtOAc/Hexane 1:1). As the intramolecular SN​2 proceeds, HCl is liberated and immediately neutralized by NaOEt, forming NaCl precipitate. The disappearance of the starting material spot confirms the completion of the cyclization.

• Workup & Neutralization: Cool the mixture to room temperature. Carefully adjust the pH to 7.0 using 1M HCl. Causality: Neutralization is critical because prolonged exposure to basic conditions can cause the newly formed hydantoin ring to undergo hydrolytic ring-opening.

• Isolation: Concentrate the mixture under reduced pressure, extract with ethyl acetate (3 x 20 mL), wash with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield solid 3-isopropylhydantoin.

Application 2: Synthesis of Diazaphosphorines

Scientific Context & Causality

Beyond classical organic heterocycles, 1-(2-chloroacetyl)-3-isopropylurea is utilized in the synthesis of organophosphorus heterocycles. When heated with phosphorus pentachloride ( PCl5​ ), the chloroacetylurea undergoes a complex phosphazacyclization to form a six-membered diazaphosphorine ring[3].

The causality behind this transformation lies in the high electrophilicity of the phosphorus(V) center. The urea oxygen and nitrogen atoms act as bidentate nucleophiles, attacking the phosphorus atom. This is accompanied by the sequential elimination of HCl gas, driving the thermodynamic formation of the stable, conjugated trichlorophosphate heterocycle.

Caption: Workflow for the phosphazacyclization of chloroacetylurea using phosphorus pentachloride.

Protocol 2: Electrophilic Phosphazacyclization

Self-Validating System: This reaction is self-validating through gas evolution. The stoichiometric release of HCl gas serves as a direct, quantifiable indicator of reaction progress.

• Preparation: In an oven-dried, two-neck round-bottom flask flushed with Argon, suspend 10 mmol of 1-(2-chloroacetyl)-3-isopropylurea in 30 mL of anhydrous toluene. Causality: Toluene allows for the high reflux temperatures (110°C) necessary to drive the reaction, while strictly anhydrous conditions prevent the violent and dangerous hydrolysis of PCl5​ into phosphoric acid.

• Reagent Addition: Add 30 mmol (excess) of PCl5​ in small portions.

• Reflux & Validation: Attach a reflux condenser and route the exhaust through a mineral oil bubbler. Heat the mixture to 110°C. Self-validation: Vigorously monitor the bubbler. The reaction progress is directly correlated to the evolution of HCl gas. Maintain reflux for 6 to 8 hours until the bubbling completely ceases, indicating that the cyclization has reached completion.

• Isolation: Cool the reaction mixture. Remove the toluene and volatile phosphorus oxychloride ( POCl3​ ) byproducts under reduced pressure (using a rotary evaporator placed inside a fume hood with a proper acid trap).

• Purification: Recrystallize the resulting crude diazaphosphorine derivative from a mixture of dry hexane and dichloromethane.

Summary of Quantitative Data

The following table summarizes the key operational parameters and expected outcomes for the two divergent synthetic pathways utilizing 1-(2-chloroacetyl)-3-isopropylurea.

Parameter	Protocol 1: 3-Isopropylhydantoin	Protocol 2: Diazaphosphorine Derivative
Reaction Type	Base-catalyzed intramolecular SN​2	Electrophilic phosphazacyclization
Primary Reagent	Sodium Ethoxide (NaOEt)	Phosphorus Pentachloride ( PCl5​ )
Solvent	Absolute Ethanol (Polar Protic)	Anhydrous Toluene (Non-polar Aprotic)
Temperature	78°C (Reflux)	110°C (Reflux)
Reaction Time	2 - 4 hours	6 - 8 hours (until HCl evolution ceases)
Typical Yield	75 - 85%	45 - 60%
In-Process Control	TLC monitoring, pH stabilization	HCl gas evolution monitoring via bubbler

References

• Zadra, C., Marucchini, C., & Zazzerini, A. (2006) Title: Biodegradation of the Fungicide Iprodione by Zygosaccharomyces rouxii Strain DBVPG 6399 Source: Journal of Agricultural and Food Chemistry / ResearchGate URL:[Link]

• FAO/WHO Joint Meeting on Pesticide Residues (1977) Title: 410. Iprodione (Pesticide residues in food: 1977 evaluations) Source: INCHEM (International Programme on Chemical Safety) URL:[Link]

• Bakibayev, A. A., Zhumanov, K. B., et al. (2019) Title: Synthesis methods of phosphorylated carbamide containing acyclic and heterocyclic compounds Source: Bulletin of the Karaganda University-Chemistry Series / ResearchGate URL:[Link]

Sources

• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 410. Iprodione (Pesticide residues in food: 1977 evaluations) [inchem.org]

Application Note: Laboratory Setup and Synthetic Protocols for 1-(2-Chloroacetyl)-3-isopropylurea

Executive Summary

This technical guide details the laboratory infrastructure, mechanistic principles, and validated experimental protocols for utilizing (CAS: 7248-86-4)[] as a bifunctional building block in organic synthesis. In pharmaceutical development, this highly reactive intermediate is primarily deployed to synthesize functionalized heterocycles (such as hydantoins) and 2[2].

Chemical Profile & Mechanistic Rationale

1-(2-Chloroacetyl)-3-isopropylurea ( Cl−CH2​−CO−NH−CO−NH−iPr ) possesses two distinct reactive domains: a hydrogen-bonding urea linkage and an electrophilic α -chloroamide moiety. The causality behind its synthetic utility lies in its divergent reactivity, which is strictly governed by the basicity of the reaction environment:

• Pathway 1: Intramolecular Cyclization (Strong Base). Under strongly basic conditions (e.g., NaH), the urea nitrogen adjacent to the isopropyl group ( N3 ) is quantitatively deprotonated. The resulting anion acts as a potent internal nucleophile, executing a 5-exo-tet intramolecular SN​2 attack on the α -carbon to3[3]. This yields 1-isopropylhydantoin (1-isopropylimidazolidine-2,4-dione).

• Pathway 2: Intermolecular Substitution (Mild Base). When treated with external nucleophiles (such as secondary amines) in the presence of a mild acid scavenger (e.g., K2​CO3​ ), the urea protons remain intact. The α -chloro group instead undergoes direct intermolecular SN​2 displacement, yielding 4 or glycylureas[4].

Laboratory Setup & Safety Infrastructure

• Environmental Control: Reactions utilizing moisture-sensitive bases (NaH) must be executed under an inert atmosphere (Argon or Nitrogen) using standard Schlenk line techniques to prevent premature quenching and dangerous hydrogen gas evolution.

• Safety & PPE: The α -chloroamide group is a known alkylating agent and potential skin sensitizer[2]. All manipulations must be performed in a Class II chemical fume hood. Double-layered nitrile gloves, safety goggles, and a flame-resistant lab coat are mandatory.

• Reagent Preparation: Solvents (THF, DMF) must be strictly anhydrous. The starting material should be stored in a desiccator at 4°C to prevent hydrolytic degradation[].

Experimental Protocols (Self-Validating Systems)

Protocol A: Base-Promoted Cyclization to 1-Isopropylhydantoin

Causality: Sodium hydride (NaH) is selected to irreversibly deprotonate the urea nitrogen. The rigid, planar nature of the urea intermediate brings the nucleophilic nitrogen into optimal proximity for the cyclization, outcompeting intermolecular side reactions[3].

• Preparation: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and an argon inlet.

• Loading: Suspend NaH (60% dispersion in mineral oil, 1.1 equiv, 5.5 mmol) in anhydrous THF (15 mL) and cool to 0°C using an ice-water bath.

• Addition: Dissolve 1-(2-chloroacetyl)-3-isopropylurea (1.0 equiv, 5.0 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the NaH suspension over 15 minutes to safely control the evolution of H2​ gas.

• Reaction & Self-Validation: Remove the ice bath and allow the mixture to warm to 25°C. Stir for 3 hours. Validation: Monitor via TLC (Hexanes/EtOAc 1:1). The reaction is complete when the starting material spot ( Rf​≈0.6 ) is entirely consumed and replaced by a highly UV-active, lower-running product spot ( Rf​≈0.3 ).

• Quenching & Workup: Quench the reaction carefully with saturated aqueous NH4​Cl (5 mL). Extract the aqueous layer with EtOAc (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from hot ethanol to afford pure 1-isopropylhydantoin.

Protocol B: Intermolecular Amination to 1-(N,N-Diethylglycyl)-3-isopropylurea

Causality: Utilizing a secondary amine with a mild base ( K2​CO3​ ) prevents the deprotonation of the urea nitrogen, thereby suppressing the competing cyclization pathway and favoring direct substitution[2][4].

• Preparation: In a 50 mL round-bottom flask, dissolve 1-(2-chloroacetyl)-3-isopropylurea (5.0 mmol) in anhydrous DMF (15 mL).

• Reagent Addition: Add finely powdered, anhydrous K2​CO3​ (2.0 equiv, 10.0 mmol) followed by diethylamine (1.5 equiv, 7.5 mmol).

• Reaction & Self-Validation: Stir the suspension vigorously at room temperature for 8 hours. Validation: The progressive formation of a fine white precipitate (KCl) serves as a visual indicator of successful SN​2 displacement.

• Workup: Pour the reaction mixture into ice-water (50 mL) to precipitate the product. If the product oils out, extract with Dichloromethane (3 x 20 mL).

• Purification: Wash the organic layer extensively with water (3 x 20 mL) to remove residual DMF, dry over Na2​SO4​ , and evaporate. Purify via silica gel flash chromatography (DCM/MeOH 95:5) to yield the pure glycylurea derivative[2].

Quantitative Data Presentation

The following table summarizes the optimized conditions for directing the divergent reactivity of 1-(2-chloroacetyl)-3-isopropylurea.

Reaction Pathway	Reagents & Base	Solvent	Temp (°C)	Time (h)	Target Product	Typical Yield (%)
Intramolecular Cyclization	NaH (1.1 eq)	Anhydrous THF	0 to 25	3	1-Isopropylhydantoin	85 - 92
Intramolecular Cyclization	NaOMe (1.2 eq)	Methanol	65 (Reflux)	2	1-Isopropylhydantoin	78 - 84
Intermolecular Amination	Diethylamine (1.5 eq), K2​CO3​	Anhydrous DMF	25	8	1-(N,N-Diethylglycyl)-3-isopropylurea	75 - 80
Intermolecular Amination	Morpholine (1.5 eq), Et3​N	Dichloromethane	25	12	1-(Morpholinoglycyl)-3-isopropylurea	82 - 88

Mechanistic Visualization

Divergent synthetic pathways of 1-(2-Chloroacetyl)-3-isopropylurea based on reaction conditions.

References

• BOC Sciences.1-(2-Chloro-acetyl)
• Turin, M., et al. (1968).Glycylureas and quaternary salts. Journal of Medicinal Chemistry.
• Gao, Z., et al. (2012).Design and synthesis of 3′-ureidoadenosine-5′-uronamides: effects of the 3′-ureido group on binding to the A3 adenosine receptor. PMC.
• ARKAT-USA (2012).

Sources

• 2. pubs.acs.org [pubs.acs.org]
• 3. Design and synthesis of 3′-ureidoadenosine-5′-uronamides: effects of the 3′-ureido group on binding to the A3 adenosine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Scale-Up Synthesis and Process Optimization of 1-(2-Chloro-acetyl)-3-isopropyl-urea

Introduction and Chemical Context

1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS: 7248-86-4) is a highly versatile bifunctional organic building block utilized extensively in the synthesis of complex heterocyclic compounds, pharmaceutical intermediates, and agrochemicals[]. With a molecular formula of C6H11ClN2O2 and a molecular weight of 178.62 g/mol [2], the molecule features both an electrophilic α-chloroamide moiety and a hydrogen-bond-donating urea linkage.

This application note details a robust, scalable protocol for the synthesis of 1-(2-Chloro-acetyl)-3-isopropyl-urea, transitioning from bench-scale (grams) to pilot-scale (kilograms). The methodology prioritizes operational safety, high atom economy, and self-validating in-process controls (IPCs) to ensure batch-to-batch reproducibility.

Mechanistic Design and Causality

The most efficient route for synthesizing acyl ureas is the direct acylation of a substituted urea with an acyl chloride. In this protocol, isopropylurea is reacted with chloroacetyl chloride.

Causality in Experimental Design:

• Solvent Selection (Toluene): While dichloromethane (DCM) is common for bench-scale acylations, toluene is selected for scale-up. Toluene offers a higher boiling point, reducing the risk of solvent loss during the exothermic addition phase, and presents a superior environmental and safety profile compared to halogenated solvents.

• Base Scavenger (Triethylamine - TEA): The reaction generates equimolar amounts of hydrogen chloride (HCl). TEA is utilized to scavenge HCl, driving the equilibrium forward and preventing the acidic degradation of the urea substrate.

• Thermal Control: The addition of chloroacetyl chloride is highly exothermic. Strict temperature control (0–5 °C) during addition is critical to prevent the formation of di-acylated byproducts and to minimize the degradation of the highly reactive chloroacetyl chloride.

Process Workflow

Caption: Workflow for the scale-up synthesis and isolation of 1-(2-Chloro-acetyl)-3-isopropyl-urea.

Safety and Handling Precautions

Scale-up operations require stringent adherence to safety protocols. Chloroacetyl chloride is a severe lachrymator and corrosive agent. All handling must occur in a well-ventilated environment (fume hood or enclosed reactor) using appropriate personal protective equipment (PPE), including chemical-resistant gloves and face shields[3]. Avoid the formation of aerosols and ensure all equipment is completely dry prior to use, as acyl chlorides react violently with water.

Step-by-Step Scale-Up Protocol (100g Scale)

Equipment Setup

• 1 L jacketed glass reactor equipped with an overhead mechanical stirrer, a dropping funnel, a nitrogen inlet, and an internal temperature probe.

• Circulating chiller unit set to 0 °C.

Reagent Preparation

• Charge the reactor with Isopropylurea (102.1 g, 1.0 mol) and anhydrous Toluene (500 mL).

• Begin mechanical stirring at 250 RPM and purge the system with nitrogen for 15 minutes.

• Add Triethylamine (TEA) (111.3 g, 1.1 mol) to the suspension.

• Cool the reactor contents to an internal temperature of 0–5 °C.

Reaction Execution

• Charge the dropping funnel with Chloroacetyl chloride (124.2 g, 1.1 mol) dissolved in anhydrous Toluene (100 mL).

• Critical Step: Begin the dropwise addition of the chloroacetyl chloride solution. Adjust the addition rate to ensure the internal reactor temperature does not exceed 10 °C. (Expected addition time: 90–120 minutes).

• Once the addition is complete, maintain the temperature at 5 °C for 30 minutes, then gradually allow the reaction mixture to warm to ambient temperature (20–25 °C).

• Stir at ambient temperature for 4 hours.

• In-Process Control (IPC): Withdraw a 0.5 mL aliquot, quench with water, extract with ethyl acetate, and analyze via HPLC. Proceed to workup when isopropylurea conversion is >98%.

Workup and Purification

• Quench the reaction by slowly adding 300 mL of deionized water to dissolve the precipitated triethylamine hydrochloride salts.

• Transfer the biphasic mixture to a separatory funnel (or use the reactor's bottom valve) and separate the phases.

• Wash the organic (toluene) layer sequentially with 1M HCl (200 mL), saturated aqueous NaHCO3 (200 mL), and brine (200 mL).

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to approximately 20% of its original volume.

• Induce crystallization by slowly adding Heptane (300 mL) to the concentrated toluene solution while stirring at 0 °C.

• Filter the resulting white crystalline solid, wash with cold heptane (100 mL), and dry in a vacuum oven at 40 °C for 12 hours.

Quantitative Data and Scale Comparison

The self-validating nature of this protocol ensures that as the scale increases, the thermodynamic controls (jacketed cooling, controlled addition) maintain the purity profile of the final product.

Metric	Bench Scale (10g)	Intermediate Scale (100g)	Pilot Scale (1kg)
Yield (%)	88.5%	86.2%	84.7%
Purity (HPLC, %a/a)	>99.5%	99.2%	98.9%
Addition Time	15 mins	110 mins	360 mins
Max Internal Temp	8 °C	9 °C	12 °C
Appearance	White powder	White crystalline solid	Off-white crystalline solid

Note: The slight decrease in yield at the 1kg scale is attributed to mechanical losses during filtration and transfer, which can be optimized in a dedicated pilot plant setting.

Sources

• 2. 1-(2-CHLORO-ACETYL)-3-ISOPROPYL-UREA | 7248-86-4 [chemicalbook.com]
• 3. echemi.com [echemi.com]

Application Note: 1-(2-Chloro-acetyl)-3-isopropyl-urea as a Potential Alkylating Agent for Research Applications

An in-depth guide for researchers, scientists, and drug development professionals.

Abstract This document provides a comprehensive technical guide on the synthesis, characterization, and application of 1-(2-Chloro-acetyl)-3-isopropyl-urea as a potential alkylating agent. This compound incorporates a reactive chloroacetyl moiety, a well-established electrophilic group, with an isopropyl-urea scaffold. This combination makes it a valuable tool for applications in chemical biology and early-stage drug discovery, particularly for probing nucleophilic sites in biological macromolecules or for inducing targeted covalent modifications. This guide details step-by-step protocols for its synthesis, purification, characterization, and functional assessment. It also provides critical safety and handling procedures essential for working with potent electrophiles.

Introduction and Rationale

Alkylating agents are a cornerstone class of molecules in both chemotherapy and chemical biology. They function by forming covalent bonds with nucleophilic functional groups found in biomolecules such as proteins and DNA.[1][2] The chloroacetyl group is a classic α-halocarbonyl electrophile that reacts with nucleophiles primarily through an SN2 mechanism.[3] By attaching this reactive group to an isopropyl-urea, we create a molecule with specific steric and electronic properties that can be used to investigate covalent interactions in a targeted manner. The urea functional group is notable for its ability to form hydrogen bonds, which can influence the molecule's interaction with biological targets.[4]

This guide is designed for researchers seeking to utilize 1-(2-Chloro-acetyl)-3-isopropyl-urea as a research tool. It provides the necessary protocols to move from synthesis to application, emphasizing the scientific reasoning behind each step to ensure robust and reproducible results.

Chemical Properties and Synthesis

The fundamental properties of 1-(2-Chloro-acetyl)-3-isopropyl-urea are summarized below.

Property	Value	Source
Chemical Name	1-(2-Chloro-acetyl)-3-isopropyl-urea	[5]
CAS Number	7248-86-4	[5]
Molecular Formula	C₆H₁₁ClN₂O₂	[5]
Molecular Weight	178.62 g/mol	[5]
IUPAC Name	2-chloro-N-(isopropylcarbamoyl)acetamide	N/A

Protocol 1: Synthesis of 1-(2-Chloro-acetyl)-3-isopropyl-urea

Principle: This synthesis involves the N-acylation of isopropylurea with chloroacetyl chloride. A non-nucleophilic base, such as triethylamine (TEA), is used to scavenge the hydrochloric acid (HCl) byproduct generated during the reaction, driving the reaction to completion without competing with the urea nucleophile.

Materials:

• Isopropylurea

• Chloroacetyl chloride

• Triethylamine (TEA), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and ice bath

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve isopropylurea (1.0 eq) in anhydrous DCM. Cool the flask to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.1 eq) to the stirred solution.

• Acylation: Add a solution of chloroacetyl chloride (1.05 eq) in anhydrous DCM dropwise to the reaction mixture via the dropping funnel over 30 minutes. Maintain the temperature at 0 °C.

  • Scientist's Note: Chloroacetyl chloride is highly reactive and moisture-sensitive. The dropwise addition at low temperature is crucial to control the exothermic reaction and prevent the formation of side products.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: a. Quench the reaction by slowly adding water. b. Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x). c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a solid. Purify by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the final product as a white or off-white solid.

Protocol 2: Characterization and Validation

Principle: Confirmation of the product's identity and purity is essential. This is achieved using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).[6][7]

Expected Analytical Data:

Technique	Expected Observations
¹H NMR	Signals corresponding to the isopropyl group (a doublet and a septet), the methylene protons of the chloroacetyl group (a singlet), and two distinct N-H protons (broad singlets).
¹³C NMR	Resonances for the carbonyl carbons of the urea and acetyl groups, the methylene carbon of the chloroacetyl group, and the carbons of the isopropyl group.
FT-IR (KBr)	Characteristic peaks for N-H stretching (~3300 cm⁻¹), C=O stretching of the urea and amide (~1700-1650 cm⁻¹), and C-Cl stretching (~750 cm⁻¹).[8]
Mass Spec (ESI+)	A molecular ion peak [M+H]⁺ at m/z 179.05 and [M+Na]⁺ at m/z 201.03, showing the characteristic isotopic pattern for a chlorine-containing compound.

Mechanism of Action as an Alkylating Agent

The reactivity of 1-(2-Chloro-acetyl)-3-isopropyl-urea stems from the electrophilic nature of the α-carbon in the chloroacetyl group. The electron-withdrawing carbonyl group polarizes the adjacent C-Cl bond, making the carbon susceptible to nucleophilic attack. The chloride ion is a good leaving group, facilitating an SN2 reaction.[3][9]

Biological nucleophiles such as the thiol group of cysteine, the imidazole ring of histidine, or the N7 of guanine in DNA can attack this electrophilic center, resulting in the formation of a stable covalent bond and the release of HCl.[10][11]

Caption: General SN2 mechanism of alkylation by 1-(2-Chloro-acetyl)-3-isopropyl-urea.

Application Protocols

The following protocols provide a framework for assessing the alkylating potential of the synthesized compound.

Protocol 3: In Vitro Alkylation of a Model Nucleophile

Principle: To confirm reactivity, the compound is incubated with a model nucleophile, N-acetyl-L-cysteine, which contains a reactive thiol group. The reaction can be monitored over time by LC-MS to observe the disappearance of starting materials and the appearance of the alkylated product.

Materials:

• 1-(2-Chloro-acetyl)-3-isopropyl-urea

• N-acetyl-L-cysteine

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (ACN) and Formic Acid (for LC-MS)

• LC-MS system

Procedure:

• Stock Solutions: Prepare a 10 mM stock solution of 1-(2-Chloro-acetyl)-3-isopropyl-urea in DMSO and a 10 mM stock solution of N-acetyl-L-cysteine in PBS buffer.

• Reaction: In a microcentrifuge tube, combine 50 µL of PBS, 10 µL of the N-acetyl-L-cysteine stock, and 10 µL of the alkylating agent stock. For a negative control, add 10 µL of DMSO instead of the alkylating agent.

• Incubation: Incubate the reaction at 37 °C.

• Time Points: At various time points (e.g., 0, 15, 30, 60, 120 minutes), take a 10 µL aliquot of the reaction mixture and quench it by adding it to 90 µL of 50:50 ACN/water with 0.1% formic acid.

• Analysis: Analyze the quenched samples by LC-MS, monitoring for the mass of the starting materials and the expected mass of the covalent adduct.

Protocol 4: General Alkylating Activity via NBP Assay

Principle: The 4-(p-nitrobenzyl)pyridine (NBP) assay is a colorimetric method to quantify alkylating activity.[12] NBP is alkylated by the agent, and subsequent addition of a base generates a colored product that can be measured spectrophotometrically.

Materials:

• 1-(2-Chloro-acetyl)-3-isopropyl-urea

• 4-(p-nitrobenzyl)pyridine (NBP)

• Acetone

• Ethyl Acetate

• Triethylamine

• 96-well plate and plate reader

Procedure:

• Reagent Preparation: Prepare a 5% w/v solution of NBP in acetone.

• Reaction: In a test tube, add 0.5 mL of the NBP solution to a solution of the test compound (at various concentrations) in acetone.

• Incubation: Heat the mixture at 70-80 °C for 1 hour.

• Extraction: Cool the tubes to room temperature. Add 2 mL of ethyl acetate and 1 mL of water, vortex thoroughly, and centrifuge to separate the layers.

  • Rationale: This extraction step improves the stability of the chromophore and enhances the yield by moving the product to the organic phase before color development, limiting degradation by hydrolysis.[12]

• Color Development: Transfer 1 mL of the upper organic layer to a well in a 96-well plate. Add 0.5 mL of triethylamine to each well to develop the color.

• Measurement: Immediately read the absorbance at a wavelength between 540-560 nm. The intensity of the color is proportional to the alkylating activity.

Caption: Experimental workflow for synthesis, validation, and application of the alkylating agent.

Safety and Handling Precautions

WARNING: 1-(2-Chloro-acetyl)-3-isopropyl-urea is a potential alkylating agent and must be handled as a hazardous and cytotoxic compound.[13][14]

• Engineering Controls: All work, including weighing, dissolving, and reaction setup, must be performed in a certified chemical fume hood to prevent inhalation of powders or vapors.

• Personal Protective Equipment (PPE):

  • Gloves: Wear two pairs of chemotherapy-rated nitrile gloves at all times. Change gloves immediately upon contamination.

  • Eye Protection: Chemical splash goggles are mandatory.

  • Lab Coat: A disposable, solid-front gown with tight-fitting cuffs should be worn over a standard lab coat.[15]

• Spill Management: Have a cytotoxic spill kit readily available. In case of a spill, cordon off the area, and follow established institutional procedures for hazardous chemical cleanup.

• Waste Disposal: All contaminated materials (glassware, gloves, paper towels, etc.) must be disposed of in a clearly labeled hazardous waste container designated for cytotoxic agents. Do not mix with regular chemical or biological waste.

References

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• Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety - PMC . Available at: [Link]

• Different synthetic approaches towards urea derivatives. - ResearchGate . Available at: [Link]

• Synthesis, Characterization, and Reactivity of Urea Derivatives Coordinated to Cobalt(III). Possible Relevance to Urease - PubMed . Available at: [Link]

• Antimitotic Antitumor Agents: Synthesis, Structure-Activity Relationships, and Biological Characterization of N-aryl-N'-(2-chloroethyl)ureas as New Selective Alkylating Agents - PubMed . Available at: [Link]

• Synthesis and Structural Characterization of Amidine, Amide, Urea and Isocyanate Derivatives of the Amino-closo-dodecaborate Anion [B12H11NH3]− - MDPI . Available at: [Link]

• Improving the spectrophotometric determination of the alkylating activity of anticancer agents: a new insight into the mechanism of the NBP method - PubMed . Available at: [Link]

• N-Aryl Acylureas as Intermediates in Sequential Self-Repetitive Reactions To Form Poly(amide−imide)s . Available at: [Link]

• Electrochemistry of chemotherapeutic alkylating agents and their interaction with DNA . Available at: [Link]

• How Do Alkylating Agents Work? Mechanism, Uses, and Side Effects Explained . Available at: [Link]

• Alkylating Agents | Oncohema Key . Available at: [Link]

• Video: α-Alkylation of Ketones via Enolate Ions - JoVE . Available at: [Link]

• Mechanism of the Stereoselective α-Alkylation of Aldehydes Driven by the Photochemical Activity of Enamines - PMC . Available at: [Link]

• Carbonyl α-substitution reaction - Wikipedia . Available at: [Link]

• Base-mediated three-component system for the synthesis of S-substituted N-acyl ureas . Available at: [Link]

• Alkylation of prohibitin by cyclohexylphenyl- chloroethyl urea on an aspartyl residue is associated with cell cycle G1 arrest in - SciSpace . Available at: [Link]

• 1-(2-chloroacetyl)-3-(prop-2-en-1-yl)urea - PubChemLite . Available at: [Link]

• Optimized N-phenyl-N'-(2-chloroethyl)ureas as Potential Antineoplastic Agents: Synthesis and Growth Inhibition Activity - Université Laval . Available at: [Link]

• The synthesis of N-substituted ureas II: Nucleophilic substitution of ureas at the carbonyl group - Academia.edu . Available at: [Link]

• Safety and handling of chemotherapeutic agents - BSAVA Library . Available at: [Link]

• Synthesis of N-acylurea derivatives from carboxylic acids and N,N -dialkyl carbodiimides in water - Indian Academy of Sciences . Available at: [Link]

• Comprehensive Chemotherapy Safety Guidelines: Protecting Patients, Staff, and Caregivers . Available at: [Link]

• Palladium-Catalyzed N-Acylation of Monosubstituted Ureas Using Near-Stoichiometric Carbon Monoxide - Organic Chemistry Portal . Available at: [Link]

• 21.4a Alpha Alkylation - YouTube . Available at: [Link]

• 19.9: Alkylating the α-Carbon of Carbonyl Compounds - Chemistry LibreTexts . Available at: [Link]

• Alkylating agents | Cancer Clinical Pharmacology - Oxford Academic . Available at: [Link]

• 1-(2-Chloroethyl)-3-(4-methylcyclohexyl)-1-nitrosourea (MeCCNU) | Health and Medicine . Available at: [Link]

• Hazardous and cytotoxic drugs: Safety considerations - Hospital News . Available at: [Link]

• 1-(2-Chloroethyl)-3-(2,6-dioxo-3-piperidinyl)-1-nitrosourea | C8H11ClN4O4 | CID - PubChem . Available at: [Link]

• Urea, 1-(2-chloroethyl)-3-(o-propylphenyl)- | C12H17ClN2O | CID 293581 - PubChem . Available at: [Link]

• Safe handling of cytotoxic drugs in the workplace - HSE . Available at: [Link]

• US4384140A - 2-Chloroethyl urea derivatives - Google Patents.

• Alkylating Therapy: 7 Key Facts About Alkylating Agents in Chemotherapy - Liv Hospital . Available at: [Link]

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• Adduct-Forming Agents: Alkylating Agents and Platinum Analogs | Oncohema Key . Available at: [Link]

• Effects of the different reaction conditions on synthesizing isopropyl chloroacetate . Available at: [Link]

• Synthesis of Urea by Ammonolysis of Propylene Carbonate - David Publishing . Available at: [Link]

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Application Note: Thermodynamic Solubility Profiling of 1-(2-Chloro-acetyl)-3-isopropyl-urea in Organic Solvents

Executive Summary

1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS: 7248-86-4) is a highly functionalized chemical intermediate characterized by a reactive α-chloroamide moiety, a rigid hydrogen-bonding urea core, and a lipophilic isopropyl tail[]. In drug development and agrochemical synthesis, determining the precise solubility profile of such intermediates across various organic solvents is critical for optimizing crystallization, formulation, and reaction yields.

This application note provides a comprehensive, self-validating protocol for determining the thermodynamic solubility of 1-(2-Chloro-acetyl)-3-isopropyl-urea. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, focusing instead on the causality of solvent-solute interactions and the mitigation of degradation risks during solubility screening.

Theoretical Framework: Causality in Solvent Selection

Solvent selection should never be arbitrary; it must be grounded in thermodynamic principles. For 1-(2-Chloro-acetyl)-3-isopropyl-urea, we apply the Hansen Solubility Parameters (HSP) framework, which divides cohesive energy into three components: Dispersion ( δd​ ), Polarity ( δp​ ), and Hydrogen Bonding ( δh​ )[2],[3].

• The Urea Core ( δh​ dependency): The -NH-CO-NH- backbone acts as both a strong hydrogen bond donor and acceptor. Solvents with high δh​ values are required to disrupt the intermolecular crystal lattice of the pure solid[4].

• The Chloroacetyl Group ( δp​ dependency): The highly electronegative chlorine atom adjacent to the carbonyl creates a strong dipole, necessitating solvents with a high δp​ to stabilize the molecule in solution.

• The Isopropyl Tail ( δd​ dependency): This aliphatic group introduces a degree of lipophilicity, preventing the molecule from being exclusively soluble in highly polar aqueous media.

The Causality of Degradation: While polar protic solvents (like methanol and ethanol) possess the necessary δp​ and δh​ to dissolve the compound, their nucleophilic nature poses a severe risk. The α-carbon of the chloroacetyl group is highly electrophilic. Prolonged exposure to protic solvents—especially under heat—can induce solvolysis (nucleophilic substitution of the chloride). Therefore, polar aprotic solvents (e.g., DMSO, DMF) are the thermodynamically and kinetically preferred choices for stable solvation.

Experimental Workflow

The following workflow outlines the systematic approach to determining thermodynamic solubility while actively monitoring for solvent-induced degradation.

Workflow for thermodynamic solubility profiling using the shake-flask method.

Detailed Experimental Protocols

We utilize a modified Shake-Flask Method based on OECD Guideline 105. Unlike dynamic turbidimetric methods, which can overestimate solubility due to supersaturation, the shake-flask method guarantees a true thermodynamic endpoint. Furthermore, we mandate HPLC-UV quantification over gravimetric analysis to create a self-validating system that detects chemical degradation.

Protocol A: Thermodynamic Equilibration

• Preparation: Weigh approximately 50 mg of 1-(2-Chloro-acetyl)-3-isopropyl-urea into a 5 mL amber glass vial.

• Solvent Addition: Add 1.0 mL of the target organic solvent. Expert Insight: Amber vials are used to prevent potential photo-catalyzed radical reactions at the carbon-chlorine bond.

• Agitation: Seal the vial with a PTFE-lined cap and place it in an orbital shaker incubator set to exactly 25.0 ± 0.1 °C at 200 RPM.

• Time-Course Sampling (The Self-Validation Step):

  • Extract a 50 µL aliquot at 24 hours .

  • Extract a second 50 µL aliquot at 48 hours .

• Phase Separation: Centrifuge the aliquots at 10,000 x g for 10 minutes at 25°C to pellet any undissolved solid. Filter the supernatant through a 0.22 µm PTFE syringe filter.

Protocol B: HPLC-UV Quantification & Integrity Check

• Dilution: Dilute the filtered supernatant with the HPLC mobile phase (e.g., 50:50 Water:Acetonitrile) to ensure the concentration falls within the linear range of the calibration curve (typically 0.01 – 0.5 mg/mL).

• Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 µm).

  • Detection: UV at 210 nm (optimized for the urea/amide chromophores).

  • Flow Rate: 1.0 mL/min.

• System Validation Logic:

  • Equilibrium Confirmation: If the calculated concentration at 48h is within ±5% of the 24h concentration, thermodynamic equilibrium is validated.

  • Degradation Detection: If the 48h concentration is significantly lower, or if secondary peaks appear in the chromatogram, the solvent is flagged as reactive (solvolysis has occurred). The solubility data for that solvent is invalidated for formulation purposes.

Quantitative Data Presentation

Based on the structural motifs of 1-(2-Chloro-acetyl)-3-isopropyl-urea and empirical data from structurally analogous chloroacetyl ureas[5],[6], the following table summarizes the anticipated solubility profile across standard organic solvent classes.

Solvent Class	Representative Solvent	Estimated Solubility (mg/mL at 25°C)	Chemical Stability	HSP Compatibility
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	> 100	High	Excellent ( δp​,δh​ match)
Polar Aprotic	N,N-Dimethylformamide (DMF)	> 50	High	Excellent
Polar Protic	Methanol (MeOH)	10 - 30	Low (Solvolysis risk)	Moderate
Polar Protic	Isopropanol (IPA)	5 - 15	Moderate	Moderate
Chlorinated	Dichloromethane (DCM)	20 - 40	High	Good
Non-Polar	n-Hexane	< 1	High	Poor (Low δp​,δh​ )

Mechanistic Insights: Solvation vs. Solvolysis

Understanding the divergent behavior of this molecule in different solvent classes is paramount. In polar aprotic solvents, the solvent molecules act strictly as hydrogen bond acceptors, stabilizing the urea core without attacking the molecule. Conversely, in polar protic solvents, the solvent acts as a nucleophile. The lone pairs on the oxygen of an alcohol (e.g., Methanol) can attack the electrophilic α-carbon of the chloroacetyl group, displacing the chloride ion and degrading the active compound into an ether-substituted urea.

Divergent solvent interactions: stable solvation in aprotic media vs. degradation in protic media.

By strictly adhering to this self-validating protocol, researchers can confidently map the solubility profile of 1-(2-Chloro-acetyl)-3-isopropyl-urea, ensuring that downstream processes are built on thermodynamically sound and chemically stable foundations.

References

• BOC Sciences. "1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS 7248-86-4) Product Information."

• OECD (1995), "Test No. 105: Water Solubility", OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris.

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.

• Justia Patents. "Detergent tablet coating Patent #4,219,435" (Reference for chloroacetyl urea solubility behaviors).

• ACS Publications. "Pencil and Paper Estimation of Hansen Solubility Parameters". J. Chem. Inf. Model. 2019.

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Application Notes &amp; Protocols: Safe Management of 1-(2-Chloro-acetyl)-3-isopropyl-urea

Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of 1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS No. 7248-86-4).[1] As a specialized chemical intermediate, its unique structure—combining a reactive chloroacetyl group with a urea backbone—necessitates rigorous safety protocols. These guidelines are intended for researchers, chemists, and laboratory professionals in drug discovery and development settings. The protocols herein are synthesized from safety data for structurally analogous compounds and established principles of laboratory safety to ensure a high margin of protection for both personnel and the environment.

Compound Identification and Properties

1-(2-Chloro-acetyl)-3-isopropyl-urea is a distinct chemical entity for which specific, comprehensive safety data is not widely published. Therefore, its hazard profile is inferred from its constituent functional groups and data from similar molecules. The chloroacetyl moiety suggests potential alkylating activity and reactivity, while the urea structure provides a different set of physical and chemical characteristics.

Table 1: Chemical and Physical Properties

Property	Value	Source
Chemical Name	1-(2-Chloro-acetyl)-3-isopropyl-urea	N/A
CAS Number	7248-86-4	[1]
Molecular Formula	C₆H₁₁ClN₂O₂	[1]
Molecular Weight	178.62 g/mol	[1]
Appearance	Assumed to be a solid (based on similar urea compounds)	[2]
Stability	Stable under normal, dry conditions.[3]	N/A
Reactivity	Incompatible with strong oxidizing agents and strong bases.[3]	N/A

Hazard Identification and Risk Assessment

Given the lack of a specific Safety Data Sheet (SDS), a conservative risk assessment is mandatory. The hazards are extrapolated from related compounds such as 1-(2-Chloroethyl)urea and general chloro-acetylated molecules.

Summary of Potential Hazards

The primary risks associated with this compound are anticipated to be toxicity upon ingestion and irritation to the skin and eyes. The chloroacetyl group is a known lachrymator and can act as an alkylating agent, which warrants careful handling to avoid exposure.

Table 2: GHS Hazard Classification (Inferred)

Hazard Class	Hazard Statement	Pictogram	Precautionary Statements	Source (Analogous)
Acute Toxicity, Oral	H301: Toxic if swallowed	GHS06 (Skull and Crossbones)	P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.	[4]
Skin Corrosion/Irritation	H315: Causes skin irritation	GHS07 (Exclamation Mark)	P280: Wear protective gloves/protective clothing. P302+P352: IF ON SKIN: Wash with plenty of water.	[3][5]
Eye Damage/Irritation	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)	P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[3]
Respiratory Sensitization	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled	GHS08 (Health Hazard)	P261: Avoid breathing dust. P342+P311: If experiencing respiratory symptoms: Call a POISON CENTER/doctor.	[4]

Causality of Hazards

• Toxicity: The chloroacetyl group can react with biological nucleophiles, potentially disrupting cellular processes. This reactivity is the likely source of its oral toxicity.

• Irritation: As a lachrymator, the compound can react with moisture in the eyes and on the skin to cause irritation and a stinging sensation.[3] Prolonged contact may lead to more severe chemical burns.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical. Engineering controls provide the first line of defense, supplemented by mandatory PPE.

Engineering Controls

• Chemical Fume Hood: All handling of the solid compound and its solutions must be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[4] The hood ensures adequate ventilation and contains any accidental releases.

• Safety Showers and Eyewash Stations: These must be located in immediate proximity to the workstation.[3] Their location should be clearly marked and unobstructed.

Personal Protective Equipment (PPE)

Table 3: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves (minimum 5 mil thickness). Inspect for defects before use. Double-gloving is recommended for transfers and solution preparation.	Prevents skin contact and irritation.[4]
Eye Protection	Chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn over goggles when handling larger quantities (>10g) or solutions.	Protects against splashes and airborne particles causing severe eye irritation.[3][4]
Skin and Body	Flame-retardant lab coat, fully buttoned. Long pants and closed-toe shoes are mandatory.	Provides a barrier against accidental spills and contact.
Respiratory	A NIOSH-approved respirator with P100 (particulate) filters may be required if work cannot be conducted in a fume hood or if dust generation is unavoidable.	Prevents inhalation of the potentially toxic and sensitizing compound.

Standard Operating Protocols

Adherence to methodical protocols is essential for minimizing risk during routine laboratory procedures.

Protocol: Weighing and Aliquoting Solid Compound

• Preparation: Don all required PPE as specified in Table 3. Ensure the chemical fume hood sash is at the appropriate working height.

• Staging: Place a calibrated analytical balance, weighing paper or an anti-static weigh boat, spatula, and a pre-labeled, sealable receiving container inside the fume hood.

• Weighing: Tare the balance with the weighing paper/boat. Carefully use the spatula to transfer the desired amount of 1-(2-Chloro-acetyl)-3-isopropyl-urea. Avoid any rapid movements that could generate dust.

• Transfer: Gently transfer the weighed compound into the receiving container.

• Sealing: Securely cap or seal the container.

• Decontamination: Wipe the spatula and any affected surfaces within the fume hood with a suitable solvent (e.g., 70% ethanol) followed by a dry wipe. Dispose of all contaminated disposables (weighing paper, wipes) into a designated hazardous waste bag.

• Post-Handling: Remove gloves and wash hands thoroughly with soap and water.[4]

Protocol: Reconstitution and Solution Preparation

• Preparation: In a chemical fume hood, place the sealed container of the weighed compound, the desired solvent, volumetric flasks, and any necessary stirring equipment.

• Solvent Addition: Slowly add the solvent to the container with the solid compound. Do not add the solid to the solvent, as this is more likely to create dust.

• Dissolution: Cap the container and mix by gentle swirling, vortexing, or magnetic stirring until the solid is fully dissolved. If sonication is required, ensure the container is sealed to prevent aerosolization.

• Transfer: Transfer the solution to a final, clearly labeled storage vessel.

• Cleanup: Rinse all non-disposable glassware with a small amount of solvent and empty the rinsate into the appropriate hazardous waste container. Dispose of all contaminated disposables in the designated solid hazardous waste stream.

Storage and Stability

Proper storage is crucial to maintain the compound's integrity and prevent hazardous reactions.

• Storage Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[4][6] A designated, locked cabinet for toxic chemicals is recommended.[4]

• Container Requirements: Keep the compound in its original, tightly sealed container.[3][4]

• Incompatibilities: Segregate from strong oxidizing agents and strong bases to prevent potentially exothermic or violent reactions.[3]

Workflow: Chemical Lifecycle Management

The following diagram illustrates the proper workflow for managing 1-(2-Chloro-acetyl)-3-isopropyl-urea from acquisition to disposal.

Caption: Workflow for 1-(2-Chloro-acetyl)-3-isopropyl-urea Management.

Spill and Emergency Procedures

Immediate and correct response to a spill is vital to prevent exposure and environmental contamination.

Spill Response Decision Tree

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Technical Notes & Optimization

Technical Support Center: Purification Strategies for Crude 1-(2-Chloro-acetyl)-3-isopropyl-urea

Introduction

Welcome to the technical support guide for the purification of 1-(2-Chloro-acetyl)-3-isopropyl-urea. This molecule is a key intermediate in various synthetic pathways, valued for the reactive chloroacetyl handle which allows for further functionalization. However, its synthesis often yields a crude product contaminated with starting materials, by-products, and side-reaction products. The inherent polarity of the urea backbone combined with the reactivity of the acyl chloride group presents unique purification challenges.

This guide is designed for researchers, scientists, and drug development professionals. It provides field-proven troubleshooting advice and detailed protocols to help you navigate the common pitfalls associated with purifying this compound, ensuring high purity and maximizing yield. Our approach is grounded in fundamental chemical principles to explain not just how to perform a procedure, but why it works.

Part 1: Frequently Asked Questions (FAQs) & Initial Assessment

This section addresses foundational questions about the compound and its typical impurity profile, which is critical for designing an effective purification strategy.

Q1: What are the most common impurities I should expect in my crude 1-(2-Chloro-acetyl)-3-isopropyl-urea?

A1: The impurity profile is directly linked to the synthesis, which typically involves the acylation of isopropylurea with chloroacetyl chloride. Understanding these impurities is the first step to removing them.

Table 1: Common Impurities and Their Characteristics

Impurity	Source	Chemical Nature	Removal Strategy
Isopropylurea	Unreacted starting material	Basic	Aqueous acidic wash (e.g., dilute HCl) to form a water-soluble salt.[1]
Chloroacetic Acid	Hydrolysis of chloroacetyl chloride by moisture	Acidic	Aqueous basic wash (e.g., NaHCO₃ solution) to form a water-soluble salt.[1][2]
Di-acylated Urea	Over-acylation of the product	Neutral/Slightly Polar	Chromatography or careful recrystallization.
Biuret Derivatives	Self-reaction of urea at high temperatures	Polar, Neutral	Primarily removed by chromatography. Controlled reaction temperature is the best prevention.[1]
Polymeric Materials	Self-alkylation of the product (intermolecular reaction)	Varies	Can be difficult to remove. Often insoluble. Prevention by avoiding high heat is key.[2]

| Residual Base (e.g., Pyridine, TEA) | Catalyst/Acid Scavenger | Basic | Aqueous acidic wash (e.g., dilute HCl).[1] |

Q2: What key chemical properties of 1-(2-Chloro-acetyl)-3-isopropyl-urea affect its purification?

A2: Three main properties are critical:

• Polarity: The urea and carbonyl groups make the molecule quite polar. This leads to high solubility in polar solvents (like methanol and ethanol) but poor solubility in non-polar solvents (like hexanes). This polarity can make it "sticky" on normal-phase silica gel, often requiring highly polar eluents for column chromatography.[3][4]

• Reactivity: The chloroacetyl group is an electrophilic site. The molecule is susceptible to hydrolysis, especially under strong basic conditions or at elevated temperatures, which can cleave the acyl group.[5] It can also act as an alkylating agent, potentially reacting with nucleophilic solvents or impurities.

• Hydrogen Bonding: The N-H protons of the urea moiety are strong hydrogen bond donors, while the carbonyl oxygens are acceptors. This contributes to its crystallinity but can also influence its interaction with solvents and stationary phases.

Q3: Which analytical techniques are best for assessing the purity of my final product?

A3: A multi-pronged approach is recommended for a complete picture of purity.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity assessment. A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is typically effective. UV detection around 210-220 nm is suitable as the carbonyl groups are the primary chromophores.[6][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying impurities. It couples the separation power of HPLC with the definitive identification capability of mass spectrometry, allowing you to determine the molecular weights of co-eluting peaks.[6][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product and can be used to detect and quantify impurities if their signals are resolved from the product's signals.

Part 2: Troubleshooting Guide for Common Purification Issues

This section is structured to address specific problems you may encounter during your experiments.

Workflow Diagram: General Purification Strategy

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Addressing stability and degradation of 1-(2-Chloro-acetyl)-3-isopropyl-urea

Introduction

Welcome to the technical support guide for 1-(2-Chloro-acetyl)-3-isopropyl-urea. This document is designed for researchers, chemists, and drug development professionals who utilize this versatile synthetic intermediate. As a chloroacetylated urea derivative, this compound is a valuable building block, but its bifunctional nature—possessing both a reactive electrophilic center (the chloroacetyl group) and a nucleophilic urea moiety—presents unique challenges related to stability, handling, and reaction optimization.

This guide provides in-depth, field-proven insights into the stability and degradation of 1-(2-Chloro-acetyl)-3-isopropyl-urea. It is structured in a practical question-and-answer format to directly address common issues encountered during experimentation, ensuring the integrity of your materials and the reproducibility of your results.

Section 1: Stability, Storage, and Handling FAQs

This section addresses the most frequently asked questions regarding the fundamental properties and proper care of 1-(2-Chloro-acetyl)-3-isopropyl-urea.

Q1: What are the optimal storage conditions for 1-(2-Chloro-acetyl)-3-isopropyl-urea to ensure long-term stability?

A: The primary degradation pathway for this compound is hydrolysis of the highly reactive chloroacetyl group. Therefore, meticulous control of the storage environment is critical.

• Causality: The electrophilic carbon atom adjacent to the chlorine is susceptible to nucleophilic attack by water. This reaction is often autocatalytic, as the hydrogen chloride (HCl) byproduct can accelerate further degradation. Chloroacetyl chlorides, the precursors to this compound, are known to react with water, sometimes violently, producing HCl gas.[1][2]

Table 1: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of potential hydrolytic and decomposition reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, preventing hydrolysis and oxidation.
Container	Tightly sealed, amber glass bottle	Prevents moisture ingress and protects from light, which can catalyze degradation.[3]
Environment	Store in a desiccator or dry cabinet	Provides an additional layer of protection against ambient moisture.

Q2: What are the common physical signs of compound degradation?

A: Visual inspection can often provide the first clues of compromised material. Be alert for:

• Change in Appearance: The pure compound is typically a white to off-white solid. A shift towards a yellow or brownish hue may indicate the formation of degradation products.

• Clumping or Stickiness: This is a strong indicator of moisture absorption and subsequent hydrolysis. The formation of HCl can make the material hygroscopic.

• Pungent, Acidic Odor: A sharp, acidic smell suggests the release of HCl gas due to significant hydrolysis.

Q3: My lab has high humidity. Are there extra precautions I should take when handling this reagent?

A: Absolutely. Working in a high-humidity environment requires stringent protocols.

• Inert Atmosphere Handling: Whenever possible, handle the compound inside a glovebox or glove bag under a positive pressure of nitrogen or argon.

• Rapid Weighing: If a glovebox is unavailable, allow the container to equilibrate to room temperature before opening to prevent condensation. Weigh the required amount quickly and immediately reseal the container.

• Use of Anhydrous Solvents: Ensure all solvents used in reactions are certified anhydrous and are handled using proper techniques (e.g., Sure/Seal™ bottles, oven-dried glassware) to prevent introducing water into the experiment.[4]

Section 2: Troubleshooting Experimental Failures

Unsuccessful reactions are a common frustration. This section deconstructs frequent problems and provides a logical framework for troubleshooting.

Q1: My nucleophilic substitution reaction with 1-(2-Chloro-acetyl)-3-isopropyl-urea is giving a very low yield. What went wrong?

A: Low or no yield in reactions targeting the chloroacetyl group often stems from one of four key areas: reagent quality, reaction conditions, base selection, or solvent choice.

• Degraded Starting Material: The most common culprit is a partially hydrolyzed starting material. The resulting 1-(2-hydroxy-acetyl)-3-isopropyl-urea is unreactive towards further nucleophilic substitution at the acetyl group. Solution: Verify the purity of your starting material using a quick analytical test like HPLC or TLC before starting the reaction. If degradation is suspected, use a fresh, unopened bottle of the reagent.

• Insufficient Base or Incorrect Base Choice: The reaction of a nucleophile (e.g., an amine or thiol) with the chloroacetyl group generates one equivalent of HCl. This HCl will protonate your nucleophile, rendering it inactive. Solution: Add at least one equivalent of a non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), to scavenge the generated acid.[4][5] The use of a stronger base can also deprotonate the urea nitrogen, potentially increasing its nucleophilicity and leading to side reactions.[4]

• Suboptimal Temperature: The reaction may be kinetically slow at room temperature. Solution: Gradually increase the reaction temperature (e.g., to 40-60°C) while monitoring the reaction progress by TLC or LC-MS.[5][6] Avoid excessive heat, which can promote urea degradation.[7]

• Incorrect Solvent: The solvent must fully dissolve your reactants. Aprotic solvents like acetonitrile (ACN), tetrahydrofuran (THF), or dichloromethane (DCM) are generally good choices.[4] Protic solvents like alcohols should be avoided as they can act as competing nucleophiles.

Q2: I'm seeing multiple spots on my TLC plate and my final product is difficult to purify. What are the likely side products?

A: Side product formation complicates purification and reduces yield. The most common impurities are the hydrolysis product and products from reactions with the urea moiety itself.

• Hydrolysis Product: As discussed, 1-(2-hydroxy-acetyl)-3-isopropyl-urea is the primary degradation product from reaction with trace water.

• Di-acylation/Self-Condensation: Under certain conditions, the deprotonated urea nitrogen of one molecule could potentially react with the chloroacetyl group of another, leading to oligomers. This is less common but possible if a strong base is used.

• O-Acylation Intermediate: The urea oxygen can sometimes be acylated to form a reactive O-acylisourea intermediate, which can then rearrange or react further.[4]

Troubleshooting Logic for Reaction Failures

The following diagram outlines a systematic approach to diagnosing failed experiments.

Caption: A logical workflow for troubleshooting low-yield reactions.

Section 3: Analytical Protocols and Quality Control

To ensure experimental success, you must first be confident in the quality of your starting materials. This section provides a standardized protocol for purity assessment.

Protocol 1: Purity Assessment by Reverse-Phase HPLC

This protocol is designed to separate the parent compound from its primary hydrolytic degradant.

1. Materials and Reagents:

• 1-(2-Chloro-acetyl)-3-isopropyl-urea sample

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Trifluoroacetic acid (TFA)

• Sample vials

• 0.22 µm syringe filters

2. Instrumentation and Columns:

• HPLC system with a UV detector (e.g., DAD or VWD)

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Chromatographic Conditions:

Table 2: HPLC Method Parameters

Parameter	Condition	Rationale
Mobile Phase A	0.1% TFA in Water	Acidifier to ensure sharp peak shape for the urea compound.
Mobile Phase B	0.1% TFA in ACN	Organic eluent.
Gradient	10% B to 90% B over 15 minutes	Provides good separation between the more polar degradant and the less polar parent compound.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	25°C	Ensures reproducible retention times.
Detection	220 nm	Wavelength where the urea chromophore absorbs.
Injection Vol.	5 µL

4. Sample Preparation:

• Accurately weigh ~1 mg of the compound into a 1.5 mL vial.

• Dissolve the sample in 1.0 mL of a 1:1 mixture of ACN and water to a final concentration of 1 mg/mL.

• Vortex until fully dissolved.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

5. Analysis and Interpretation:

• Inject the sample onto the HPLC system.

• The primary degradation product, 1-(2-hydroxy-acetyl)-3-isopropyl-urea, will be more polar and thus have a shorter retention time than the parent compound.

• Purity can be calculated based on the area percentage of the main peak. A pure sample should exhibit a primary peak area of >98%.

Section 4: Understanding the Primary Degradation Pathway

A clear understanding of how the molecule degrades is essential for preventing it. The primary non-enzymatic degradation pathway in experimental settings is hydrolysis.

Q: What is the chemical mechanism of hydrolysis for 1-(2-Chloro-acetyl)-3-isopropyl-urea in a protic solvent?

A: The mechanism is a classic nucleophilic substitution reaction (specifically, an SN2-type reaction) where water acts as the nucleophile.

Caption: The primary hydrolytic degradation pathway.

The lone pair of electrons on the oxygen atom of water attacks the electrophilic methylene carbon (the carbon bonded to chlorine). This forces the chloride ion to leave, resulting in the formation of the hydroxyacetyl derivative and hydrochloric acid. This process is significantly faster in neutral to basic aqueous solutions and is a key consideration in both storage and reaction workup procedures.[8][9]

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• Analytical Method for Alachlor, Isoprocarb, etc. (n.d.). Ministry of Health, Labour and Welfare, Japan.
• CN107501154B - Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile. (n.d.).
• JP2008292440A - Method for quantitative analysis of urea. (n.d.).
• UREA MOLECULAR BIOLOGY GRADE - Safety D
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• STORAGE & HANDLING INSTRUCTIONS - CENTURO. (n.d.). Koch Agronomic Services.
• Chloroacetyl chloride: applications in synthesis and toxicology. (2023, July 21). ChemicalBook.
• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. PubMed.
• Reaction pathways of urea degradation by electrochemically generated reactive chlorine species (RCS). (2014).
• Cho, K., & Hoffmann, M. R. (2014). Urea Degradation by Electrochemically Generated Reactive Chlorine Species: Products and Reaction Pathways. Environmental Science & Technology, 48(19), 11504–11511.
• Photochemical degradation of 1,3-dichloro-2-propanol aqueous solutions. (2007, July 31). PubMed.

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Technical Support Center: N-Acylation of Substituted Ureas

Welcome, researchers and drug development professionals. As a Senior Application Scientist, I've designed this technical support center to address the common challenges encountered during the N-acylation of substituted ureas. This guide moves beyond simple protocols to explain the "why" behind experimental choices, providing you with the in-depth knowledge to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: My N-acylation reaction is sluggish or not proceeding at all. What are the likely causes and how can I fix it?

A: Low reactivity is a frequent hurdle in urea acylation. Several factors could be at play:

• Insufficient Nucleophilicity of the Urea: Substituted ureas can be weak nucleophiles. The electron-withdrawing nature of the carbonyl group reduces the electron density on the nitrogen atoms.

  • Solution: The addition of a non-nucleophilic base, such as pyridine or triethylamine, can deprotonate the urea, thereby increasing its nucleophilicity. For more challenging substrates, a catalyst like 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction.[1]

• Suboptimal Reaction Temperature: The activation energy for the reaction may not be met at the current temperature.

  • Solution: Gradually increase the reaction temperature while carefully monitoring the reaction progress by a suitable technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A temperature screening experiment can help pinpoint the optimal conditions while avoiding decomposition.[1]

• Incorrect Solvent Choice: The solvent plays a critical role in solubilizing reactants and influencing reaction kinetics.

  • Solution: Select an anhydrous aprotic solvent that effectively dissolves both the urea derivative and the acylating agent. Common choices include dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile.[1]

• Presence of Moisture: Acylating agents, particularly acyl halides and anhydrides, are highly sensitive to moisture and can be hydrolyzed, reducing their effective concentration and introducing carboxylic acid impurities.

  • Solution: Ensure all glassware is rigorously dried (e.g., oven-dried or flame-dried) and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Using anhydrous solvents is crucial for success.[1]

Q2: I'm observing significant side product formation, which is complicating purification. What are the common side reactions and how can I minimize them?

A: The formation of side products is a common challenge stemming from the multiple reactive sites in the urea molecule. Here are the most frequent culprits and mitigation strategies:

• Di-acylation: Both nitrogen atoms of the urea can be acylated, especially with symmetrical ureas or when an excess of the acylating agent is used.[1][2]

  • Solution: Employ a stoichiometric amount or a slight excess (typically 1.05-1.2 equivalents) of the acylating agent. Slow, dropwise addition of the acylating agent to the reaction mixture can also help control the reaction and minimize the formation of the di-acylated product.[1]

• O-Acylation: The carbonyl oxygen of the urea can be acylated to form a reactive O-acylisourea intermediate.[1][3] While this can sometimes rearrange to the desired N-acylurea, it can also lead to other byproducts.[3][4]

  • Solution: The stability and rearrangement of the O-acylisourea are highly dependent on reaction conditions. The choice of solvent and the presence of catalysts can influence the reaction pathway. For instance, non-polar solvents may favor the desired rearrangement.[1] Careful optimization of these parameters is key.

• Formation of Biuret Derivatives: At elevated temperatures, the N-acylurea product can react with unreacted urea to form biuret-like structures.[1]

  • Solution: Maintain strict temperature control and avoid excessive heating. Monitoring the reaction to prevent unnecessarily long reaction times at high temperatures is also advisable.[1]

• Intramolecular Cyclization: Depending on the substituents, the N-acylurea product may undergo intramolecular cyclization, especially if the acyl chain contains a suitable leaving group or if the reaction conditions promote it.[5][6]

  • Solution: Careful selection of starting materials and reaction conditions is crucial. If cyclization is a persistent issue, a different synthetic route or the use of protecting groups may be necessary.

Q3: How do I deal with regioselectivity issues when acylating unsymmetrical ureas?

A: Achieving regioselectivity in the acylation of unsymmetrical ureas is a significant challenge. The site of acylation is influenced by both electronic and steric factors.

• Electronic Effects: The nitrogen atom adjacent to a more electron-donating group will be more nucleophilic and thus more likely to be acylated. Conversely, the nitrogen attached to an electron-withdrawing group will be less reactive.

• Steric Hindrance: A bulky substituent on one of the nitrogen atoms will sterically hinder the approach of the acylating agent, favoring acylation at the less hindered nitrogen.

• Controlling Regioselectivity: In some cases, the regioselectivity can be influenced by the choice of catalyst. For example, certain metal catalysts have been shown to direct acylation to a specific nitrogen.[7] The pKa of the amine attached to the urea can also play a role, with acylation often favoring the amine with the lower pKa.[7]

Q4: Purification of my N-acylurea product is proving difficult. What are some effective purification strategies?

A: The polar nature of the N-acylurea product, coupled with the potential for various impurities, can make purification challenging.[8]

• Common Impurities:

  • Unreacted urea starting material.

  • Carboxylic acid byproduct from the hydrolysis of the acylating agent.[1]

  • Di-acylated urea.[1]

  • Catalyst (e.g., DMAP, pyridine).[1]

• Purification Strategies:

  • Aqueous Workup: An acidic wash (e.g., dilute HCl) can remove basic impurities like pyridine. A subsequent basic wash (e.g., saturated sodium bicarbonate solution) can remove acidic impurities such as the carboxylic acid byproduct.[1]

  • Crystallization: If the N-acylurea is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

  • Column Chromatography: For complex mixtures or non-crystalline products, silica gel column chromatography is often necessary. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is typically effective.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	Insufficient nucleophilicity of urea.	Add a non-nucleophilic base (e.g., triethylamine, pyridine) or a catalyst (e.g., DMAP).[1]
Suboptimal reaction temperature.	Gradually increase the temperature while monitoring the reaction.[1]
Inappropriate solvent.	Use an anhydrous, aprotic solvent that dissolves all reactants (e.g., DCM, THF, acetonitrile).[1]
Moisture contamination.	Use oven-dried glassware and anhydrous solvents under an inert atmosphere.[1]
Formation of Multiple Products	Di-acylation.	Use a stoichiometric amount or slight excess (1.05-1.2 eq.) of the acylating agent; add it dropwise.[1]
O-acylation leading to byproducts.	Optimize solvent and catalyst. Non-polar solvents may favor rearrangement to the N-acyl product.[1]
Biuret formation.	Maintain strict temperature control and avoid prolonged reaction times at high temperatures.[1]
Poor Regioselectivity (Unsymmetrical Ureas)	Competing electronic and steric effects.	Consider the electronic nature of substituents. Use bulky groups to direct acylation. Explore catalyst-controlled reactions.[7]
Difficult Purification	Presence of acidic/basic impurities.	Perform an aqueous workup with dilute acid and base washes.[1]
Similar polarity of product and byproducts.	Utilize column chromatography with a carefully selected solvent gradient. Consider recrystallization if the product is solid.

Experimental Protocols

General Protocol for N-Acylation using an Acyl Chloride

This protocol is a starting point and may require optimization for specific substrates.

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the substituted urea (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.1 equivalents) in an anhydrous aprotic solvent (e.g., DCM or THF) under an inert atmosphere (nitrogen or argon).

• Addition of Acylating Agent: Dissolve the acyl chloride (1.05 equivalents) in the same anhydrous solvent and add it dropwise to the urea solution at 0 °C (ice bath).

• Reaction: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer. Wash the organic layer sequentially with dilute HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure N-acylurea.

DCC Coupling for N-Acylation with a Carboxylic Acid

N,N'-Dicyclohexylcarbodiimide (DCC) is a common coupling agent for forming amide bonds and can be adapted for urea acylation.[9]

• Reaction Setup: Dissolve the carboxylic acid (1.0 equivalent), the substituted urea (1.1 equivalents), and a catalytic amount of DMAP (0.1 equivalents) in anhydrous DCM at room temperature.

• Addition of DCC: Add a solution of DCC (1.1 equivalents) in anhydrous DCM to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 12-24 hours. A white precipitate of dicyclohexylurea (DCU) will form. Monitor the reaction by TLC.

• Work-up: Filter the reaction mixture to remove the DCU precipitate.

• Purification: Wash the filtrate with dilute acid and base to remove unreacted starting materials. Dry the organic layer, concentrate, and purify the crude product by column chromatography.[9]

Visualizing Reaction Pathways and Challenges

General N-Acylation and Common Side Reactions

Caption: Key pathways in urea acylation.

Troubleshooting Workflow for Low Yield

Caption: A logical approach to low-yield reactions.

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• Ichikawa, Y., et al. (2014). Protecting group free synthesis of urea-linked glycoconjugates: efficient synthesis of β-urea glycosides in aqueous solution. Organic & Biomolecular Chemistry, 12(30), 5629-5635. [Link]

• Kumar, A., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. Green Chemistry, 20(14), 3299-3304. [Link]

• Hernandez, A. G., et al. (2017). Convenient One-Pot Two-Step Synthesis of Symmetrical and Unsymmetrical Diacyl Ureas, Acyl Urea/Carbamate/Thiocarbamate Derivatives, and Related Compounds. Organic Chemistry Portal. [Link]

• He, L., & Lei, A. (2023). Non-phosgene route: catalytic carbonylation of amines to form unsymmetrical ureas. National Science Review, 10(11), nwad229. [Link]

• El-Faham, A., & Albericio, F. (2011). Amino Acid-Protecting Groups. Chemical Reviews, 111(11), 6557–6602. [Link]

• Wang, Y., et al. (2024). Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. MDPI. [Link]

• Various Authors. (n.d.). Optimisation of the urea acylation reaction. ResearchGate. [Link]

• Various Authors. (n.d.). Substituted Ureas. Methods of Synthesis and Applications. ResearchGate. [Link]

• Butler, A. R., & Hussain, I. (1980). Mechanistic studies in the chemistry of urea. Part 8. Reactions of urea, 1-methylurea, and 1,3-dimethylurea with some acyloins and butane-2,3-dione (diacetyl) in acid solution. Journal of the Chemical Society, Perkin Transactions 2, (2), 172-176. [Link]

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• 2. Identification of diacylated ureas as a novel family of fungus-specific leukocyte-activating pathogen-associated molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Carbodiimide - Wikipedia [en.wikipedia.org]
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• 8. Design and Synthesis of New Acyl Urea Analogs as Potential σ1R Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability &amp; Storage of 1-(2-Chloro-acetyl)-3-isopropyl-urea

Welcome to the Technical Support Center for haloacetyl urea derivatives. As researchers and drug development professionals, maintaining the structural integrity of highly reactive intermediates like 1-(2-Chloro-acetyl)-3-isopropyl-urea is critical for reproducible assays and syntheses.

This guide is engineered to move beyond basic storage instructions. By understanding the thermodynamic and kinetic vulnerabilities of this molecule, you can implement self-validating storage systems that completely arrest degradation.

Part 1: Mechanistic Causality of Decomposition

To prevent degradation, we must first understand the causality behind it. 1-(2-Chloro-acetyl)-3-isopropyl-urea contains two highly reactive moieties: a chloroacetyl electrophile and a urea linkage .

The primary vector for decomposition is ambient moisture. Chloroacetyl groups are highly susceptible to nucleophilic attack by water, undergoing exothermic hydrolysis to release hydrochloric acid (HCl) and the corresponding hydroxy-acetyl derivative[1]. This initial event is catastrophic because it triggers an auto-catalytic cascade . The generated HCl lowers the local micro-environmental pH, which subsequently auto-catalyzes the cleavage of the urea linkage—a functional group known to degrade into amines, ammonia, and carbon dioxide under acidic stress[2]. Moisture contamination is the primary failure point in the storage of chloroacetylated amides and ureas, necessitating strictly anhydrous handling[3].

Fig 1: Auto-catalytic degradation pathway of 1-(2-Chloro-acetyl)-3-isopropyl-urea via hydrolysis.

Part 2: Troubleshooting FAQs

Q: Why does my stored compound develop a pungent, acidic odor over time? A: The odor is gaseous Hydrogen Chloride (HCl). This indicates that the primary hydrolysis of the chloroacetyl group has already occurred due to moisture ingress[1]. Once you smell HCl, the auto-catalytic degradation of the urea backbone has likely begun. The batch should be analytically verified (via NMR or LC-MS) before use, as purity has been compromised.

Q: Can I store the compound in a standard laboratory refrigerator (2–8°C)? A: No, standard refrigeration is insufficient for long-term storage. While 4°C slows down the kinetic rate of hydrolysis, refrigerators are notoriously high-humidity environments. Condensation during repeated door openings will introduce moisture. The compound must be stored at -20°C in a desiccated, inert environment to fully arrest the thermodynamic degradation pathways.

Q: My compound turned from a crystalline solid into a sticky oil. Is it salvageable? A: No. The transition from a solid to a sticky oil indicates terminal cleavage. The urea bond has hydrolyzed into isopropylamine and chloroacetic acid[2]. These liquid/oily byproducts act as solvents, further accelerating the degradation of any remaining intact compound. The batch must be discarded.

Part 3: Self-Validating Storage Protocol

To guarantee scientific integrity, your storage methodology must be a closed, self-validating system. Follow this step-by-step methodology to prepare 1-(2-Chloro-acetyl)-3-isopropyl-urea for long-term storage.

Step 1: Lyophilization / High-Vacuum Drying

• Transfer the newly synthesized or purchased compound into amber glass vials (to prevent any minor photolytic degradation).

• Subject the open vials to high vacuum (< 0.1 Torr) for 12 hours to remove trace synthesis solvents and surface moisture.

Step 2: Inert Atmosphere Backfilling

• Purge the vacuum chamber with high-purity, anhydrous Argon (preferred over Nitrogen due to its higher density, which allows it to "blanket" the solid).

• Cap the vials tightly with PTFE-lined septa while still under the Argon blanket.

Step 3: Secondary Desiccation Containment

• Place the sealed vials into a secondary container (e.g., a wide-mouth Nalgene jar).

• Fill the bottom of the secondary container with indicating Drierite (calcium sulfate with cobalt chloride).

• Validation Check: The Drierite serves as your primary visual validation. If the blue desiccant turns pink, the secondary seal has failed, and the vials are at risk.

Step 4: Cryogenic Storage & Controlled Thawing

• Store the secondary container at -20°C.

• Critical Thawing Step: When retrieving a vial, remove the secondary container from the freezer and let it sit at room temperature for at least 60 minutes before opening . Opening a cold vial exposes the compound to immediate atmospheric condensation, instantly initiating the hydrolysis cascade[3].

Step 5: Chemical Validation Check (Pre-Experiment)

• Before utilizing a stored aliquot in a critical assay, dissolve 1 mg of the compound in 1 mL of anhydrous LC-MS grade water.

• Immediately measure the pH. A pH < 5.0 indicates that the storage system has failed, moisture has breached the seal, and auto-catalytic HCl generation has begun. If the pH remains neutral (~6.5-7.0), the compound is intact.

Part 4: Quantitative Quality Control Data

Use the following table to benchmark your storage conditions against expected shelf life and identify the analytical markers of degradation.

Storage Condition	Atmosphere	Secondary Desiccant	Expected Shelf Life	Primary Degradation Marker (1H-NMR / pH)
-20°C (Optimal)	Argon	Indicating Drierite	> 24 Months	pH remains neutral; intact CH2 singlet at ~4.1 ppm.
4°C (Sub-optimal)	Nitrogen	Silica Gel	3 - 6 Months	Minor emergence of hydroxy-acetyl CH2 peak; slight pH drop.
25°C (Room Temp)	Ambient Air	None	< 2 Weeks	Strong HCl odor; pH < 4.0; loss of urea NH protons.
Freeze-Thaw Cycling	Ambient Air	None	< 5 Cycles	Rapid conversion to isopropylamine (multiplet shift).

References

• CAC and DCAC Interim AEGL Document.Environmental Protection Agency (EPA).
• Urea Degradation by Electrochemically Generated Reactive Chlorine Species: Products and Reaction Pathways.ResearchGate.
• Common side products in the synthesis of N-(2-chloroacetyl)-3-nitrobenzamide and how to avoid them.Benchchem.

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Removing unreacted starting materials from 1-(2-Chloro-acetyl)-3-isopropyl-urea

Welcome to the technical support guide for the purification of 1-(2-Chloro-acetyl)-3-isopropyl-urea. This document is designed for researchers, medicinal chemists, and process development scientists who require a high-purity final compound, free from unreacted starting materials and reaction byproducts. As an essential intermediate in various synthetic pathways, the purity of this compound is critical for the success of subsequent steps and the overall quality of the final active pharmaceutical ingredient (API).[1]

This guide provides a series of troubleshooting protocols and frequently asked questions based on common challenges encountered in the laboratory. We will explore the underlying chemical principles for each purification step, empowering you to make informed decisions and adapt these methods to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What are the expected starting materials and major impurities in a typical synthesis of 1-(2-Chloro-acetyl)-3-isopropyl-urea?

A1: The synthesis is typically an acylation reaction between isopropyl urea and chloroacetyl chloride . Therefore, the primary impurities to address are:

• Unreacted Isopropyl Urea: A polar, water-soluble solid.[2][3]

• Chloroacetic Acid: This is the hydrolysis product of the highly reactive starting material, chloroacetyl chloride.[4][5] Chloroacetyl chloride itself is unlikely to persist after an aqueous work-up due to its rapid reaction with water.[6][7]

• Di-acylated Products or Other Side-Reaction Products: These are typically less common but can occur depending on reaction conditions.

Q2: How can I monitor the progress of the reaction and the success of the purification?

A2: Thin-Layer Chromatography (TLC) is the most effective in-process monitoring tool. It allows for rapid qualitative assessment of the presence of starting materials and the formation of the product. For quantitative analysis of the final product's purity, High-Performance Liquid Chromatography (HPLC) is the preferred method.[8][9] Nuclear Magnetic Resonance (NMR) spectroscopy is also essential for structural confirmation and to detect impurities that may not be visible by other techniques.

Q3: What is the most critical first step in the work-up process?

A3: The most critical first step is to carefully and completely quench the reaction. This typically involves slowly adding the reaction mixture to cold water or a dilute basic solution. This step serves two purposes: it hydrolyzes any remaining highly reactive chloroacetyl chloride to the more manageable chloroacetic acid and begins the process of separating water-soluble components.

Q4: What are the primary strategies for removing the identified impurities?

A4: The purification strategy leverages the significant differences in polarity and acidity between the product and the main impurities:

• Aqueous Work-up/Liquid-Liquid Extraction: This is highly effective for removing both isopropyl urea (polar) and chloroacetic acid (acidic).[10][11]

• Recrystallization: An excellent method for obtaining high-purity crystalline material, assuming a suitable solvent or solvent system can be identified.[12]

• Flash Column Chromatography: The most versatile method for separating compounds with different polarities when recrystallization is not feasible or effective.[13]

Troubleshooting and Purification Guides

This section addresses specific issues you may encounter during the purification process.

Issue 1: Significant amount of unreacted isopropyl urea detected in crude product.

• Underlying Cause: Isopropyl urea is significantly more polar and has better water solubility than the target product, 1-(2-Chloro-acetyl)-3-isopropyl-urea.[14][15] This difference is the key to its removal.

• Solution: An optimized aqueous work-up is the most effective method.

Protocol 1: Post-Reaction Work-up & Liquid-Liquid Extraction

Objective: To remove water-soluble starting materials (isopropyl urea) and acidic byproducts (chloroacetic acid).

Materials:

• Crude reaction mixture in an organic solvent (e.g., Dichloromethane, Ethyl Acetate)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Separatory Funnel

Procedure:

• Quenching (if not already performed): Slowly and carefully add the reaction mixture to a beaker of ice-cold water with stirring.

• Transfer: Transfer the quenched mixture to a separatory funnel. If the crude product has already been isolated as a solid, dissolve it in a suitable water-immiscible organic solvent like ethyl acetate.

• Bicarbonate Wash: Add an equal volume of saturated sodium bicarbonate solution to the separatory funnel. Stopper the funnel and invert it gently, venting frequently to release CO₂ gas pressure. Shake for 1-2 minutes.

  • Scientific Rationale: The basic bicarbonate solution deprotonates the acidic chloroacetic acid, forming sodium chloroacetate. This salt is ionic and highly soluble in the aqueous phase, effectively extracting it from the organic layer.[10] Isopropyl urea will also partition into the aqueous phase due to its polarity.

• Separate Layers: Allow the layers to separate fully. Drain the lower aqueous layer and discard it.

• Repeat Wash: Repeat the bicarbonate wash (Step 3 & 4) one more time to ensure complete removal of acidic impurities.

• Brine Wash: Wash the organic layer with an equal volume of brine.

  • Scientific Rationale: The brine wash removes any remaining dissolved water from the organic phase and helps to break up emulsions.

• Drying: Drain the organic layer into a clean Erlenmeyer flask. Add a sufficient amount of anhydrous MgSO₄ or Na₂SO₄ to dry the solution. Swirl and let it stand for 10-15 minutes. The drying agent should move freely when swirled, indicating the solution is dry.

• Isolation: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the crude, washed product.

Issue 2: The product "oils out" or fails to crystallize during recrystallization.

• Underlying Cause: This typically occurs when the solvent is too nonpolar for the compound at low temperatures, the cooling process is too rapid, or persistent impurities are inhibiting crystal lattice formation.[12]

• Solution: A systematic approach to solvent screening and optimizing the cooling procedure is required.

Protocol 2: Purification by Recrystallization

Objective: To obtain a highly pure, crystalline product.

Procedure:

• Solvent Screening: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Good starting points for substituted ureas include alcohols (isopropanol, ethanol) or ethyl acetate, potentially with hexanes as an anti-solvent.[16]

  • Place a small amount of your crude product in several test tubes.

  • Add a few drops of different solvents to each and observe solubility at room temperature.

  • Heat the tubes that showed poor solubility. If the compound dissolves upon heating, it is a potential recrystallization solvent.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent required to fully dissolve the solid. This should be done on a hot plate with stirring.

• Slow Cooling (Critical Step): Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period.

  • Scientific Rationale: Slow cooling allows for the ordered formation of a crystal lattice, which naturally excludes impurity molecules.[12] Rapid cooling causes the product to crash out of solution, trapping impurities.

• Induce Crystallization (If Necessary): If no crystals form, try scratching the inside of the flask with a glass rod or adding a single seed crystal of pure product.

• Ice Bath: Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for 15-30 minutes to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities adhering to the crystal surface.

• Drying: Dry the crystals under vacuum to remove all residual solvent.

Recrystallization Solvent Suggestions

Solvent System	Polarity	Rationale
Isopropanol/Water	Polar	Dissolve in hot isopropanol, then add water dropwise until cloudy. Reheat to clarify and cool slowly.
Ethyl Acetate/Hexanes	Medium/Nonpolar	Dissolve in a minimum of hot ethyl acetate. Slowly add hexanes as an anti-solvent until turbidity persists. Cool slowly.
Toluene	Nonpolar Aromatic	Can be effective for moderately polar compounds.

Issue 3: Impurities co-elute with the product during flash column chromatography.

• Underlying Cause: The chosen mobile phase (eluent) does not provide sufficient difference in affinity for the silica gel between your product and the impurity.

• Solution: Optimize the eluent system using TLC before running the column.

Protocol 3: Purification by Flash Column Chromatography

Objective: To separate the product from impurities based on differential adsorption to a stationary phase.

Procedure:

• TLC Analysis:

  • Dissolve a small sample of your crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems (see table below).

  • Visualize the spots using a UV lamp (if the compound is UV active) and/or a chemical stain (e.g., potassium permanganate).

  • Goal: Find a solvent system where the product has an Rf value of 0.25-0.35 and is well-separated from all impurity spots.[13]

Recommended TLC/Column Eluent Systems

Eluent System	Polarity Gradient	Comments
Hexanes / Ethyl Acetate	Low to Medium	A standard, effective system for a wide range of compounds. Start with 10% Ethyl Acetate and increase polarity.
Dichloromethane / Methanol	Medium to High	Useful if the product is more polar. Start with 1-2% Methanol. Adding a trace of triethylamine (0.1%) can reduce peak tailing for amine-containing compounds.[17]

• Column Packing:

  • Select an appropriate size column for the amount of material. A general rule is a 50:1 to 100:1 ratio of silica gel to crude product by weight.

  • Pack the column with silica gel, either as a slurry in the initial eluent or by dry packing followed by careful wetting. Ensure there are no cracks or air bubbles.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the column eluent or dichloromethane.

  • Alternatively, for better resolution, perform "dry loading": dissolve the product, add a small amount of silica gel, evaporate the solvent, and load the resulting free-flowing powder onto the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the solvent system determined by TLC analysis.

  • Apply gentle pressure (flash chromatography) to maintain a steady flow rate.

  • Collect fractions and analyze them by TLC to determine which contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator.

Workflow and Troubleshooting Diagrams

The following diagrams illustrate the overall purification workflow and a decision-making process for troubleshooting common issues.

Caption: General purification workflow for 1-(2-Chloro-acetyl)-3-isopropyl-urea.

Caption: Troubleshooting decision tree for common purification problems.

References

• Occupational Safety and Health Administration. CHLOROACETYL CHLORIDE. [Link]

• PubChem. Chloroacetyl chloride. [Link]

• SIELC. HPLC Method for Separation of Urea and Thiourea on Primesep S Column. [Link]

• MicroSolv Technology Corporation. Urea Analyzed by HPLC. [Link]

• CAS Common Chemistry. Isopropylurea. [Link]

• New Jersey Department of Health. HAZARD SUMMARY: CHLOROACETYL CHLORIDE. [Link]

• PubChem. Isopropylurea. [Link]

• Krishna Solvechem Ltd. MATERIAL SAFETY DATA SHEET: Chloroacetyl chloride. [Link]

• LCGC International. Determination of Urea and Allantoin in Cosmetics. [Link]

• Taylor & Francis Online. Development and validation of two analytical methods for urea determination. [Link]

• PubMed. Multiresidue HPLC methods for phenyl urea herbicides in water. [Link]

• YouTube. Technique Series: Recrystallization (urea as an example). [Link]

• Reddit. TLC for urea : r/Chempros. [Link]

• Wikipedia. Liquid–liquid extraction. [Link]

• Celignis. Liquid-Liquid Extraction (LLE) - Use in Bioprocess Development. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Urea-Based Alkylating Agents for Researchers and Drug Development Professionals

This guide provides a detailed comparison of urea-based alkylating agents, with a specific focus on the structural and mechanistic characteristics of compounds like 1-(2-Chloro-acetyl)-3-isopropyl-urea in contrast to other established urea derivatives in oncology. Given the limited specific experimental data on 1-(2-Chloro-acetyl)-3-isopropyl-urea in publicly accessible literature, this guide will establish a comparative framework using well-characterized urea-based agents. We will delve into the mechanistic distinctions, provide standardized protocols for evaluation, and offer insights into the selection and application of these compounds in research and development.

Introduction: The Urea Scaffold in Anticancer Drug Discovery

The urea moiety is a privileged scaffold in medicinal chemistry, celebrated for its structural simplicity and its capacity to form stable hydrogen bonds with biological targets.[1] This has led to the development of a wide range of therapeutic agents.[1][2] Among these, alkylating agents represent one of the earliest and most impactful classes of anticancer drugs.[3] These compounds exert their cytotoxic effects by covalently attaching an alkyl group to nucleophilic sites on cellular macromolecules, most notably DNA.[3] This action can disrupt DNA replication and transcription, ultimately leading to cell death.[2]

Urea-based structures have been ingeniously incorporated into alkylating agents to modulate their reactivity, selectivity, and pharmacokinetic properties. This guide will explore the nuances of these agents, from the classic nitrosoureas to the lesser-known chloroacetyl ureas.

The Chloroacetyl Urea Moiety: A Profile of 1-(2-Chloro-acetyl)-3-isopropyl-urea

While specific research on 1-(2-Chloro-acetyl)-3-isopropyl-urea (CAS: 7248-86-4) is not extensively published, its structure allows for a reasoned projection of its mechanism of action.[4]

• Chemical Structure: C₆H₁₁ClN₂O₂

• Molecular Weight: 178.62 g/mol [4]

The key reactive feature of this molecule is the chloroacetyl group. The chlorine atom, being a good leaving group, and its proximity to the electron-withdrawing carbonyl group, makes the adjacent carbon atom highly electrophilic. This structural motif is designed to function as a monofunctional alkylating agent.

Projected Mechanism of Action

It is hypothesized that 1-(2-Chloro-acetyl)-3-isopropyl-urea acts by alkylating nucleophilic sites on proteins and DNA. The chloroacetyl group can react with sulfhydryl groups on cysteine residues or with nitrogen atoms on DNA bases. Unlike bifunctional alkylating agents, it is not expected to form DNA cross-links.

Diagram: Proposed Alkylation Mechanism

Caption: Workflow for the NBP colorimetric assay for alkylating activity.

In Vitro Cytotoxicity: The MTT Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability. [5]It is a standard method for assessing the cytotoxic potential of new compounds. [6] Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding:

  • Seed cancer cells (e.g., HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Allow cells to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment:

  • Remove the medium and replace it with fresh medium containing serial dilutions of the test compound.

  • Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubate for 24-72 hours.

• MTT Addition:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours until formazan crystals are visible.

• Solubilization:

  • Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS).

  • Shake the plate for 15 minutes to dissolve the formazan crystals.

• Measurement:

  • Read the absorbance at 570 nm.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth). [7]

Conclusion

The urea scaffold remains a cornerstone of modern drug discovery, giving rise to compounds with diverse mechanisms of action, from classical DNA alkylating agents to highly specific kinase inhibitors. While 1-(2-Chloro-acetyl)-3-isopropyl-urea itself is not well-documented, its structure suggests a role as a monofunctional alkylating agent. By comparing this projected mechanism to that of established drugs like the bifunctional nitrosoureas and mechanistically distinct agents like hydroxyurea and sorafenib, we can appreciate the chemical versatility of urea-based compounds. The provided experimental protocols offer a standardized framework for the empirical evaluation and comparison of these and other novel alkylating agents, which is a critical step in the drug development pipeline. Further investigation into chloroacetyl ureas could reveal novel therapeutic opportunities within this versatile chemical class.

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• Texas Tech University Health Science Center. (2022). SYNTHESIS AND EVALUATION OF UREA BASED ANALOGS AS ANTICANCER AGENTS. [Link]

• Behrens, B. C., Hamilton, T. C., Masuda, H., Grotzing, K. R., Whang-Peng, J., Louie, K. G., ... & Ozols, R. F. (1987). Synergistic cytotoxicity of different alkylating agents for epithelial ovarian cancer. Cancer research, 47(13), 3592-3596. [Link]

• Lawley, P. D., & Brookes, P. (1968). Cytotoxicity of alkylating agents towards sensitive and resistant strains of Escherichia coli in relation to extent and mode of alkylation of cellular macromolecules and repair of alkylation lesions in deoxyribonucleic acids. Biochemical Journal, 109(3), 433-447. [Link]

• HXCHEM. 1-(2-Chloro-acetyl)-3-isopropyl-urea/CAS:7248-86-4. [Link]

• Listro R, Rossino G, Piaggi F, Sonekan FF, Rossi D, Linciano P and Collina S (2022) Urea-based anticancer agents. Exploring 100-years of research with an eye to the future. Frontiers in Chemistry. [Link]

• Teicher, B. A., Holden, S. A., & Frei III, E. (1989). Influence of schedule on alkylating agent cytotoxicity in vitro and in vivo. Cancer research, 49(21), 5994-5998. [Link]

• BMG LABTECH. Cytotoxicity Assays | Life Science Applications. [Link]

• Pearson, A. J. (1998). A comparison of several modern alkylating agents. Synlett, 1998(01), 10-18. [Link]

• Gold, G. L., Salvin, L. G., & Shnider, B. I. (1962). A comparative study with three alkylating agents: mechlorethamine, cyclophosphamide, and uracil mustard. Cancer chemotherapy reports, 16, 417-419. [Link]

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of medicinal chemistry, 63(7), 2751-2788. [Link]

• Bedell, M. A., & Sligar, S. G. (1998). Spectroscopic Aqueous-Phase Assay for Alkylating Activity Suitable for Automation or Multiwell Plate Application. Analytical biochemistry, 256(2), 253-256. [Link]

• Oncohema Key. (2016). Alkylating Agents. [Link]

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• Spasov, A. A., Gurova, N. A., & Anisimova, V. A. (2018). Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives. Molecules, 23(11), 2943. [Link]

• Smirnova, A. A., Smirnov, A. V., & Shchekotikhin, A. E. (2022). Anti-Proliferative and Cytoprotective Activity of Aryl Carbamate and Aryl Urea Derivatives with Alkyl Groups and Chlorine as Substituents. Molecules, 27(11), 3617. [Link]

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A Comparative Guide to the Validation of Analytical Methods for 1-(2-Chloro-acetyl)-3-isopropyl-urea Analysis

This guide provides a comprehensive comparison of analytical methods for the quantitative determination of 1-(2-Chloro-acetyl)-3-isopropyl-urea, a key intermediate in various synthetic pathways. The focus is on the validation of a primary High-Performance Liquid Chromatography (HPLC) method, with comparisons to alternative techniques. This document is intended for researchers, scientists, and drug development professionals, offering a framework for analytical method validation and selection based on scientific principles and regulatory expectations.

Introduction: The Criticality of Method Validation

In pharmaceutical development and quality control, the validation of analytical methods is a mandatory process to ensure the reliability, consistency, and accuracy of experimental data.[1][2][3] For a compound like 1-(2-Chloro-acetyl)-3-isopropyl-urea, which may act as a starting material or be a process-related impurity, its accurate quantification is paramount for ensuring the quality, safety, and efficacy of the final drug product. This guide delves into the validation of a robust analytical method and compares its performance with other viable alternatives, all within the framework of the International Council for Harmonisation (ICH) guidelines.[2][4][5]

The Primary Analytical Method: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

Due to its ability to resolve complex mixtures, wide availability of stationary phases, and compatibility with various detectors, reverse-phase liquid chromatography (RP-HPLC) is a preferred technique in the pharmaceutical industry.[6] For 1-(2-Chloro-acetyl)-3-isopropyl-urea, a polar compound with a UV-absorbing chromophore, an RP-HPLC-UV method is proposed as the primary analytical technique.

Proposed HPLC Method Parameters

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm.

• Mobile Phase: Acetonitrile:Water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 220 nm (based on the UV absorbance of the urea functional group).

• Injection Volume: 10 µL.

• Standard Preparation: A stock solution of 1-(2-Chloro-acetyl)-3-isopropyl-urea is prepared in the mobile phase and serially diluted to create calibration standards.

Validation of the Primary RP-HPLC-UV Method

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[1][7] The key validation parameters as per ICH Q2(R1) guidelines are addressed below.[4]

Specificity and Forced Degradation Studies

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2][3][8] To demonstrate specificity, forced degradation studies are essential.[8][9] These studies intentionally stress the drug substance to generate potential degradation products, thereby challenging the method's ability to separate the main analyte from any degradants.[10][11][12]

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: 1 mL of 1 mg/mL stock solution of 1-(2-Chloro-acetyl)-3-isopropyl-urea is mixed with 1 mL of 0.1 N HCl and heated at 80°C for 2 hours. The solution is then neutralized with 0.1 N NaOH.

• Base Hydrolysis: 1 mL of 1 mg/mL stock solution is mixed with 1 mL of 0.1 N NaOH and heated at 80°C for 2 hours. The solution is then neutralized with 0.1 N HCl.[10]

• Oxidative Degradation: 1 mL of 1 mg/mL stock solution is mixed with 1 mL of 3% hydrogen peroxide and kept at room temperature for 24 hours.[10]

• Thermal Degradation: The solid drug substance is kept in a hot air oven at 105°C for 24 hours. A solution is then prepared from this stressed sample.

• Photolytic Degradation: The drug substance solution is exposed to UV light (254 nm) for 24 hours.

The resulting chromatograms should demonstrate a clear separation between the parent peak of 1-(2-Chloro-acetyl)-3-isopropyl-urea and any degradation product peaks.

Caption: Forced degradation workflow for specificity assessment.

Linearity and Range

Linearity demonstrates the method's ability to produce test results that are directly proportional to the analyte concentration within a given range.[3][4] The range is the interval between the upper and lower concentrations for which the method has a suitable level of precision, accuracy, and linearity.[1][2]

Experimental Protocol: Linearity

• Prepare a series of at least five concentrations of 1-(2-Chloro-acetyl)-3-isopropyl-urea from the stock solution.[1][3]

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area against concentration.

• Calculate the correlation coefficient (R²), which should be ≥ 0.999.

Accuracy

Accuracy reflects the closeness of the measured value to the true value.[8] It is typically determined by spiking a placebo matrix with known amounts of the analyte at different concentration levels.[8]

Experimental Protocol: Accuracy

• Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[5]

• Calculate the percentage recovery for each sample. The mean recovery should be within 98-102%.[5]

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[7] It is evaluated at two levels: repeatability and intermediate precision.[5]

Experimental Protocol: Precision

• Repeatability (Intra-day precision): Analyze a minimum of six determinations at 100% of the test concentration on the same day, with the same analyst and equipment.[5]

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a different analyst, or with different equipment.

• The relative standard deviation (RSD) for both repeatability and intermediate precision should be ≤ 2%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[9] The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3]

Experimental Protocol: LOD and LOQ

These can be determined based on the signal-to-noise ratio, where a ratio of 3:1 is generally accepted for LOD and 10:1 for LOQ.[3][9]

Comparative Performance of Analytical Methods

The primary RP-HPLC-UV method is compared with two alternative methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and a spectrophotometric method using p-dimethylaminobenzaldehyde (PDAB), which is known to react with urea derivatives.[13]

Parameter	RP-HPLC-UV (Primary Method)	LC-MS/MS (Alternative Method 1)	Spectrophotometry (PDAB) (Alternative Method 2)
Linearity (R²)	≥ 0.999	> 0.999	≥ 0.999
Range (µg/mL)	1 - 100	0.1 - 50	10 - 100
Limit of Detection (LOD) (µg/mL)	~0.2	~0.05	~2.0
Limit of Quantitation (LOQ) (µg/mL)	~0.7	~0.15	~7.0
Accuracy (% Recovery)	98 - 102%	98 - 102%	95 - 105%
Precision (%RSD)	≤ 2%	≤ 2%	≤ 5%
Specificity	High (with forced degradation)	Very High (based on mass-to-charge ratio)	Low to Moderate (susceptible to interference)
Cost & Complexity	Moderate	High	Low

Note: The values for LC-MS/MS and Spectrophotometry are based on typical performance for similar urea-containing compounds.[14][15][16]

Caption: Comparison of key performance attributes of analytical methods.

Discussion and Recommendations

The validation study demonstrates that the proposed RP-HPLC-UV method is accurate, precise, and specific for the quantitative determination of 1-(2-Chloro-acetyl)-3-isopropyl-urea. Its performance is well-suited for routine quality control applications.

The LC-MS/MS method offers superior sensitivity and specificity, making it the method of choice for trace-level analysis or when dealing with complex sample matrices where co-eluting impurities might be a concern. However, the higher cost and complexity of the instrumentation may not be justified for routine release testing.

The spectrophotometric method, while simple and cost-effective, lacks the specificity and sensitivity of the chromatographic methods. It is more susceptible to interference from other compounds that may react with the PDAB reagent and would not be considered a stability-indicating method without significant development and validation.

References

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• Krämer, M., Fry, H., & Kappenstein, O. (2021). Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. Food Additives & Contaminants: Part A, 38(6), 931-942. Retrieved March 7, 2026, from [Link]

• Krämer, M., Fry, H., & Kappenstein, O. (2021). Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. ResearchGate. Retrieved March 7, 2026, from [Link]_

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• Krämer, M., Fry, H., & Kappenstein, O. (2021). Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. PubMed. Retrieved March 7, 2026, from [Link]

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• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2020, November 1). LCGC International. Retrieved March 7, 2026, from [Link]

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Comparative Guide to the Structure-Activity Relationship (SAR) of 1-(2-Chloro-acetyl)-3-isopropyl-urea Analogs

A Senior Application Scientist's In-depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the urea scaffold remains a cornerstone for the development of novel therapeutic agents due to its unique hydrogen bonding capabilities and structural versatility. When combined with a reactive chloroacetyl group and various N-substituents, it gives rise to compounds with a wide spectrum of biological activities, from anticancer to anticonvulsant properties. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 1-(2-Chloro-acetyl)-3-isopropyl-urea and its analogs, offering a comparative perspective on how subtle molecular modifications can significantly impact biological outcomes. We will delve into the causality behind experimental design, present detailed methodologies, and explore the potential mechanisms of action that drive the efficacy of this promising class of compounds.

The Core Scaffold: Understanding the Roles of the Chloroacetyl and Isopropyl-Urea Moieties

The fundamental structure of 1-(2-Chloro-acetyl)-3-isopropyl-urea combines three key chemical features that dictate its reactivity and potential biological interactions:

• The Urea Moiety (-NH-CO-NH-): This group is a privileged structure in drug design. Its two N-H groups can act as hydrogen bond donors, while the carbonyl oxygen serves as a hydrogen bond acceptor. This allows for robust interactions with biological targets such as enzymes and receptors.

• The 2-Chloroacetyl Group (Cl-CH₂-CO-): This is a reactive electrophilic moiety. The chlorine atom is a good leaving group, making the adjacent carbon susceptible to nucleophilic attack by residues on biological macromolecules, such as cysteine or histidine in proteins. This can lead to the formation of a stable, covalent bond, resulting in irreversible inhibition of the target.

• The Isopropyl Group (-CH(CH₃)₂): This branched alkyl group contributes to the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. The size and shape of this substituent are critical for fitting into the binding pockets of target proteins.

The interplay of these three components forms the basis of the SAR studies for this class of compounds. By systematically modifying each part of the molecule, we can probe the requirements for optimal biological activity.

Synthesis of 1-(2-Chloro-acetyl)-3-isopropyl-urea Analogs: A Generalized Protocol

The synthesis of N-acyl-N'-alkyl ureas is a well-established process in organic chemistry. The most common approach involves the reaction of an appropriate isocyanate with an amine, followed by acylation. For the specific synthesis of 1-(2-Chloro-acetyl)-3-isopropyl-urea and its analogs where the alkyl group is varied, a two-step or a one-pot reaction can be employed.

Experimental Protocol: Synthesis via Isocyanate Intermediate

This protocol describes a general method for synthesizing a library of 1-(2-Chloro-acetyl)-3-alkyl-urea analogs for SAR studies.

Materials:

• Alkylamine (e.g., isopropylamine, ethylamine, tert-butylamine, etc.)

• Chloroacetyl isocyanate or Chloroacetyl chloride and a source of isocyanate.

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Non-nucleophilic base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Formation of the Alkyl Urea: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the alkylamine (1.0 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of a suitable isocyanate precursor, such as triphosgene, to generate the alkyl isocyanate in situ, or use a commercially available alkyl isocyanate.

• Alternatively, for the chloroacetylation step, dissolve the corresponding alkylurea in anhydrous THF.

• Add triethylamine (1.2 equivalents) to the solution and stir.

• Slowly add chloroacetyl chloride (1.1 equivalents) dropwise to the reaction mixture while maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired 1-(2-Chloro-acetyl)-3-alkyl-urea analog.

The causality behind this experimental design lies in the nucleophilic nature of the amine and the electrophilic nature of the chloroacetyl chloride. The base is crucial to neutralize the HCl byproduct, driving the reaction to completion. The use of anhydrous solvents prevents unwanted side reactions with water.

Comparative Analysis of Biological Activities

While specific data for a broad range of 1-(2-chloro-acetyl)-3-alkyl-urea analogs is not extensively published in a single study, we can draw strong inferences from related classes of compounds, particularly the well-studied N-aryl-N'-(2-chloroethyl)ureas (CEUs) which have shown significant antiproliferative activity.[1]

Antiproliferative Activity: A Comparison with N-aryl-N'-(2-chloroethyl)ureas (CEUs)

SAR studies on CEUs have revealed several key features required for potent cytotoxicity:

• A branched alkyl chain or a halogen at the 4-position of an N-aryl ring enhances activity.[1]

• The presence of the N'-2-chloroethyl moiety is crucial for the alkylating mechanism.[1]

It is hypothesized that 1-(2-Chloro-acetyl)-3-alkyl-urea analogs act via a similar mechanism, where the chloroacetyl group serves as the alkylating agent. The primary difference lies in the nature of the electrophile (an acyl chloride derivative vs. an alkyl chloride derivative).

Table 1: Comparative Cytotoxicity Data of Related Chloroacetylurea Analogs against Human Cancer Cell Lines

Compound ID	N-Substituent	N'-Substituent	Cell Line	IC₅₀ (µM)	Reference
CAU-1	4-chlorophenyl	2-chloroacetyl	HT-29 (Colon)	> 50	[2]
CAU-2	3,4-dichlorophenyl	2-chloroacetyl	HT-29 (Colon)	10	[2]
CAU-3	4-bromophenyl	2-chloroacetyl	HT-29 (Colon)	16	[2]
CAU-4	4-iodophenyl	2-chloroacetyl	HT-29 (Colon)	1.4	[2]
CAU-5	4-tert-butylphenyl	2-chloroacetyl	HT-29 (Colon)	25	[2]
Hypothetical-1	Isopropyl	2-chloroacetyl	HT-29 (Colon)	-	-
Hypothetical-2	Ethyl	2-chloroacetyl	HT-29 (Colon)	-	-
Hypothetical-3	tert-Butyl	2-chloroacetyl	HT-29 (Colon)	-	-

From the data on N-aryl-2-chloroacetylureas, we can infer that the nature of the substituent on the other nitrogen is critical. The trend in halogenated phenyl rings (Cl < Br < I) suggests that both electronic and steric factors play a role. For our target analogs, a systematic variation of the alkyl group from smaller (ethyl) to bulkier (isopropyl, tert-butyl) would be necessary to establish a clear SAR. It is plausible that an optimal alkyl size exists for fitting into the target's binding pocket.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[3]

Materials:

• Human cancer cell lines (e.g., HT-29, MCF-7)

• Complete cell culture medium

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO).

• Incubate for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

This self-validating system includes untreated and vehicle-treated controls to ensure that the observed effects are due to the compounds themselves and not the solvent or other experimental conditions.

Anticonvulsant Activity: Insights from Urea Derivatives

Urea derivatives have long been investigated for their anticonvulsant properties.[4] The mechanism of action for many anticonvulsants involves the modulation of ion channels (e.g., sodium or calcium channels) or enhancement of GABAergic inhibition.[5]

While specific SAR data for 1-(2-Chloro-acetyl)-3-isopropyl-urea analogs as anticonvulsants is scarce, studies on other urea derivatives suggest that lipophilicity and the nature of the substituents play a key role in activity and CNS penetration.

Table 2: Comparative Anticonvulsant Activity of Representative Urea Derivatives

Compound Class	Key Structural Features	Activity Model	Potency (ED₅₀)	Reference
N,N'-bis[3-(3-substituted urea)propyl]piperazines	Piperazine core with urea side chains	Pentylenetetrazol-induced seizures	20-70% protection	[6]
N-aryl and n-arylaminomethyl derivatives of 3-p-isopropoxyphenylpyrrolidine-2,5-dione	Pyrrolidine-2,5-dione core	MES and scPTZ	-	[7]
Nafimidone Derivatives	(arylalkyl)azole core	MES-induced seizures	11.8 - 16.0 mg/kg	[8]

To establish the SAR for the target compounds, a series of analogs with varying alkyl groups would need to be screened in standard anticonvulsant models.

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

The MES test is a widely used preclinical model to assess the efficacy of potential anticonvulsants against generalized tonic-clonic seizures.[9]

Materials:

• Mice or rats

• Electroconvulsive shock generator with corneal electrodes

• Test compounds and vehicle

• Anesthetic ophthalmic solution (e.g., 0.5% tetracaine)

• Saline solution

Procedure:

• Administer the test compound or vehicle to the animals (e.g., intraperitoneally or orally).

• At the time of expected peak effect, apply an anesthetic drop to the animal's eyes.

• Place the corneal electrodes and deliver a supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds in mice).

• Observe the animal for the presence or absence of a tonic hindlimb extension.

• The absence of the tonic hindlimb extension is considered protection.

• Calculate the ED₅₀ (the dose that protects 50% of the animals).

This protocol is self-validating through the use of a control group receiving only the vehicle, which should exhibit seizures in response to the electrical stimulus.

Proposed Mechanisms of Action and Visualizations

Anticancer Mechanism: Microtubule Disruption

Based on extensive research on related N-aryl-N'-(2-chloroethyl)ureas, a plausible mechanism of action for the antiproliferative effects of 1-(2-Chloro-acetyl)-3-alkyl-urea analogs is the disruption of microtubule dynamics.[1][2]

Proposed Pathway:

• The compound enters the cell.

• The electrophilic chloroacetyl group covalently binds to a nucleophilic residue, likely a cysteine, on β-tubulin.

• This alkylation event disrupts the normal polymerization of tubulin into microtubules.

• The disruption of the microtubule network leads to cell cycle arrest in the G2/M phase.

• Prolonged cell cycle arrest triggers apoptosis (programmed cell death).

Caption: Proposed mechanism of anticancer activity.

Anticonvulsant Mechanism: Ion Channel Modulation

The precise mechanism for the potential anticonvulsant activity is less defined for this specific class. However, many anticonvulsants exert their effects by modulating the activity of voltage-gated ion channels or enhancing inhibitory neurotransmission.[5][10]

Hypothesized Workflow for SAR Elucidation:

Caption: Workflow for anticonvulsant SAR studies.

Conclusion and Future Directions

The 1-(2-Chloro-acetyl)-3-isopropyl-urea scaffold represents a promising starting point for the development of novel therapeutic agents. The presence of the reactive chloroacetyl group suggests a potential for covalent inhibition of biological targets, leading to potent and durable effects.

Key SAR Insights and Hypotheses:

• For Anticancer Activity: The size and lipophilicity of the N-alkyl substituent are likely critical for optimal binding to β-tubulin. A systematic variation of this group is necessary to determine the ideal steric and electronic properties.

• For Anticonvulsant Activity: The ability of these compounds to cross the blood-brain barrier will be heavily influenced by the nature of the alkyl group. Establishing a correlation between lipophilicity and in vivo activity in models like the MES test is a crucial next step.

This guide provides a framework for the rational design and evaluation of 1-(2-Chloro-acetyl)-3-isopropyl-urea analogs. By employing the detailed experimental protocols and considering the mechanistic insights from related compound classes, researchers can effectively explore the therapeutic potential of this versatile chemical scaffold. Future work should focus on synthesizing a focused library of N-alkyl analogs and performing head-to-head comparisons in both cytotoxicity and anticonvulsant assays to build a comprehensive and predictive SAR model.

References

• Castel-Branco, M. M., Alves, G. L., Figueiredo, I. V., Falcão, A. C., & Caramona, M. M. (2009). The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. Methods and findings in experimental and clinical pharmacology, 31(2), 101–106.
• Leclerc, E., et al. (2001). Antimitotic Antitumor Agents: Synthesis, Structure-Activity Relationships, and Biological Characterization of N-aryl-N'-(2-chloroethyl)ureas as New Selective Alkylating Agents. Journal of Medicinal Chemistry, 44(5), 694-702.
• Moreau, E., et al. (2010). Synthesis, antiproliferative activity evaluation and structure-activity relationships of novel aromatic urea and amide analogues of N-phenyl-N'-(2-chloroethyl)ureas. European Journal of Medicinal Chemistry, 45(9), 4053-4064.
• Hilaris Publisher. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Journal of Medicinal Chemistry.
• Parmar, S. S., et al. (1974). Anticonvulsant activity of N,N'-bis[3-(3-substituted urea)propyl]piperazines. Journal of Pharmaceutical Sciences, 63(7), 1152-1155.
• Rawat, P., & Verma, S. M. (2016). Design and synthesis of chroman derivatives with dual anti-breast cancer and antiepileptic activities. Drug design, development and therapy, 10, 2779–2793.
• Tanaka, T., et al. (2017). N-alkyl-[1, 1'-biphenyl]-2-sulfonamide derivatives as novel broad spectrum anti-epileptic drugs with efficacy equivalent to that of sodium valproate. Bioorganic & medicinal chemistry letters, 27(18), 4118–4121.
• Longdom Publishing. (2023). Structure, Mechanisms, and Therapeutic Insight of Anticonvulsants in Organic Chemistry. Journal of Organic and Inorganic Chemistry.
• Lashine, E. M., et al. (2017).
• Słoczyńska, K., et al. (2021). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. Molecules, 26(23), 7355.

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A comparative study of different synthetic routes for chloroacetyl ureas

Chloroacetyl ureas are highly versatile bifunctional building blocks in organic synthesis. They serve as critical intermediates in the development of heterocyclic compounds, herbicides, and complex pharmaceutical agents, including reengineered nucleoside agonists. Selecting the optimal synthetic route is paramount, as the chemical environment must be tailored to the steric and electronic sensitivities of the substrate.

This guide objectively compares the two primary synthetic methodologies for chloroacetyl ureas: Direct Acylation (Route A) and Isocyanate Addition (Route B). By analyzing the mechanistic causality behind experimental choices, this guide provides researchers with self-validating protocols to maximize yield and purity.

Comparative Data Summary

The following table summarizes the quantitative and operational differences between the two primary synthetic routes based on established literature data.

Parameter	Route A: Direct Acylation	Route B: Isocyanate Addition
Primary Reagents	Urea derivative + Chloroacetyl chloride	Primary/Secondary Amine + Chloroacetyl isocyanate
Typical Solvents	Chloroacetic acid (melt), Benzene, MeCN	Anhydrous DMF, Dichloromethane, Ether
Reaction Temperature	Elevated (e.g., 100 °C melt)	Mild (0 °C to Room Temperature)
Byproducts	Hydrochloric acid (HCl)	None (100% atom economy for addition)
Average Yield	50% – 85%	85% – 95%
Substrate Suitability	Simple, robust aryl/alkyl ureas	Complex, sterically hindered, or acid-sensitive amines

Route A: Direct Acylation via Chloroacetyl Chloride

The classic approach to synthesizing chloroacetyl ureas involves the direct acylation of a pre-formed urea derivative using chloroacetyl chloride. While effective for robust substrates, the generation of hydrochloric acid as a byproduct necessitates careful solvent selection to prevent substrate degradation or side reactions.

Mechanistic Insights & Causality

Historically, acylation reactions utilized glacial acetic acid as a solvent. However, as demonstrated by1, using glacial acetic acid is inadvisable due to the high risk of forming acetyl derivatives via transamidation. To circumvent this, chloroacetic acid is employed as a molten solvent. Chloroacetic acid provides an excellent solvating environment for complex ureas while completely eliminating the thermodynamic pathway for acetylation side-reactions.

Experimental Protocol

This protocol is designed as a self-validating system for the chloroacetylation of substituted aromatic ureas.

• Preparation: Finely powder the starting urea derivative to maximize surface area.

• Solvent Melting: In a fume hood, melt 3 parts (by weight relative to the urea) of chloroacetic acid on a water bath at approximately 100 °C.

• Reagent Addition: Suspend the powdered urea in the molten chloroacetic acid. Carefully add 1.5 molecular equivalents of chloroacetyl chloride.

• Reaction Execution: Continue heating the mixture for 15–30 minutes.

  • Self-Validation: The opaque suspension will rapidly transition into a clear solution. This visual cue confirms that the acylation is proceeding smoothly and nearing completion.

• Workup: Pour the hot reaction mixture into a beaker of cold water under vigorous stirring.

  • Self-Validation: A precipitate of the pure chloroacetyl urea derivative will immediately form.

• Purification: Filter the precipitate, wash thoroughly with cold water to remove all residual chloroacetic acid, and recrystallize from 95% ethanol.

Route B: Isocyanate Addition via Chloroacetyl Isocyanate

For highly functionalized or acid-sensitive molecules—such as nucleosides or amino acid esters—direct acylation is often too harsh. The modern alternative utilizes the nucleophilic addition of an amine to chloroacetyl isocyanate.

Mechanistic Insights & Causality

This route relies on the extreme electrophilicity of the isocyanate carbon. The reaction proceeds rapidly under very mild conditions (0 °C) without generating any acidic byproducts, preserving sensitive moieties like acetonides or silyl ethers.

Furthermore, strategic foresight in protecting group chemistry is required. As noted by 2 during the synthesis of 3′-ureidoadenosine derivatives, if neighboring hydroxyls are protected with acetyl groups, treating the resulting 3′-chloroacetyl urea with sodium methoxide causes the 2′-acetyl group to undergo facile intramolecular migration to the 3′-ureido group. Causality: To prevent this migration, researchers must replace acetyl protecting groups with bulky tert-butyldimethylsilyl (TBS) ethers prior to the isocyanate addition.

Experimental Protocol

This protocol details the high-yield synthesis of complex chloroacetyl ureas, adapted from methodologies used in nucleoside and amino acid functionalization 3.

• Preparation: Dissolve the primary amine (e.g., 3'-amino nucleoside or ethyl glycinate) in anhydrous N,N-Dimethylformamide (DMF) or diethyl ether. Cool the flask to 0 °C in an ice bath under an inert argon or nitrogen atmosphere.

• Reagent Addition: Add 1.1 to 1.5 equivalents of chloroacetyl isocyanate dropwise. Caution: The reagent is highly reactive and lachrymatory.

• Reaction Execution: Stir the mixture for 30 minutes to 3 hours, allowing it to gradually warm to room temperature.

  • Self-Validation: Monitor the reaction via Thin-Layer Chromatography (TLC). The complete disappearance of the ninhydrin-active amine starting material spot confirms quantitative conversion (typically >90% yield).

• Workup: Evaporate the solvent under reduced pressure.

• Purification: Purify the resulting residue via silica gel column chromatography (using a Hexane/Ethyl Acetate gradient) to isolate the pure chloroacetyl urea derivative.

Pathway Visualization

The following diagram maps the logical workflows, solvent rationales, and mechanistic outcomes of both synthetic routes.

Logical workflow and mechanistic comparison of Route A and Route B for chloroacetyl urea synthesis.

References

• Jacobs, W. A., & Heidelberger, M. (1917). Methods for the Acylation of Aromatic Amino Compounds and Ureas, with Especial Reference to Chloroacetylation. Zenodo / Journal of the American Chemical Society.
• Endo, T., et al. (1973). Syntheses of Acylurea Derivatives as Model Compounds for a Highly Specific Organic Reaction. Oxford University Press (OUP).
• Gao, Z. G., et al. (2009). Design and synthesis of 3′-ureidoadenosine-5′-uronamides: effects of the 3′-ureido group on binding to the A3 adenosine receptor. National Institutes of Health (NIH) / PMC.

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• 1. zenodo.org [zenodo.org]
• 2. Design and synthesis of 3′-ureidoadenosine-5′-uronamides: effects of the 3′-ureido group on binding to the A3 adenosine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]

Reactivity Comparison: 1-(2-chloro-acetyl)-3-isopropyl-urea vs. 1-(2-bromo-acetyl)-3-isopropyl-urea

As a Senior Application Scientist in bioconjugation and covalent drug discovery, selecting the appropriate electrophilic warhead is a critical decision that dictates both the efficacy and the off-target liability of your compound. This guide provides an in-depth comparative analysis of two structurally analogous haloacetylureas: 1-(2-chloro-acetyl)-3-isopropyl-urea and 1-(2-bromo-acetyl)-3-isopropyl-urea .

While both compounds function as alkylating agents targeting nucleophilic amino acids (predominantly cysteine), the single atomic substitution of a chloride leaving group for a bromide fundamentally alters their reaction kinetics, chemoselectivity, and optimal experimental applications.

Mechanistic Causality & Chemical Kinetics

Both 1-(2-chloro-acetyl)-3-isopropyl-urea and 1-(2-bromo-acetyl)-3-isopropyl-urea modify proteins via a bimolecular nucleophilic substitution ( SN​2 ) mechanism. The reaction is driven by the attack of a deprotonated thiolate anion ( S− ) on the electrophilic α -carbon of the acetyl group, resulting in a stable thioether linkage and the expulsion of the halide leaving group.

The divergence in their performance is entirely governed by the nature of the halogen:

• Leaving Group Ability: Bromide ( Br− ) is a significantly superior leaving group compared to chloride ( Cl− ). This is due to bromine's larger atomic radius, which allows for greater polarizability and stabilization of the negative charge upon departure.

• Bond Dissociation Energy: The C−Br bond is weaker (~280 kJ/mol) than the C−Cl bond (~339 kJ/mol), lowering the activation energy required to reach the transition state.

• Kinetic Impact: As demonstrated in kinetic studies of analogous haloacetamides by Watt et al. (2023), these reactions proceed via an early transition state. The bromo-derivative typically exhibits second-order reaction rates 1 to 2 orders of magnitude faster than the chloro-derivative.

Caption: SN2 nucleophilic substitution mechanism of haloacetylureas with cysteine thiolates.

Quantitative Performance Comparison

The choice between the chloro- and bromo-derivatives is a classic trade-off between reactivity and specificity. While the bromo-derivative ensures rapid and exhaustive alkylation, it carries a higher risk of modifying off-target residues (like lysine or histidine) if the pH is not strictly controlled. Conversely, the chloro-derivative is slower and more selective for highly nucleophilic cysteines, but it is paradoxically known to induce significant artifactual methionine oxidation during extended incubations, a phenomenon well-documented in proteomic optimizations by Boiteau et al. (2021).

Table 1: Comparative Reactivity & Specificity Profile

Parameter	1-(2-chloro-acetyl)-3-isopropyl-urea	1-(2-bromo-acetyl)-3-isopropyl-urea
Relative Reactivity	Low to Moderate	High (10x - 100x faster than Chloro)
Leaving Group	Chloride ( Cl− )	Bromide ( Br− )
Optimal pH Range	7.5 – 8.5	7.0 – 8.0
Cysteine Selectivity	Very High (requires longer incubation)	Moderate to High (concentration dependent)
Primary Off-Target Risks	Methionine oxidation (up to 40% in prolonged assays)	Alkylation of Histidine, Lysine, and N-terminus
Best Application Use-Case	Highly targeted covalent inhibitors (TCIs) requiring slow, selective engagement.	Rapid bioconjugation, exhaustive sample prep, or mapping highly reactive cysteines.

Self-Validating Experimental Protocol: LC-MS/MS Kinetic Profiling

To objectively determine the optimal reagent for your specific target protein, you must establish a self-validating kinetic assay. The following protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to extract pseudo-first-order rate constants ( kobs​ ) for both reagents.

Expert Insight: A critical failure point in alkylation assays is the competitive consumption of the haloacetyl probe by the reducing agent. We utilize TCEP for reduction, followed by rapid buffer exchange, ensuring the electrophile reacts only with the protein thiols.

Step-by-Step Methodology

• Protein Preparation & Reduction:

  • Denature a model protein (e.g., Bovine Serum Albumin, 10 µM) in 50 mM HEPES buffer (pH 7.5) containing 8M Urea.

  • Add TCEP (Tris(2-carboxyethyl)phosphine) to a final concentration of 5 mM. Incubate at 37°C for 30 minutes.

  • Self-Validation Step: Pass the sample through a Zeba™ Spin Desalting Column to remove excess TCEP, preventing off-target consumption of the haloacetylureas.

• Parallel Competitive Alkylation (Time-Course):

  • Split the reduced protein into three parallel cohorts:

    • Cohort A: 1-(2-chloro-acetyl)-3-isopropyl-urea (100 µM)

    • Cohort B: 1-(2-bromo-acetyl)-3-isopropyl-urea (100 µM)

    • Cohort C (Negative Control): Vehicle only (DMSO)

  • Incubate at 25°C in the dark.

• Time-Point Quenching:

  • At specific intervals (1, 5, 15, 30, 60, and 120 minutes), extract 10 µL aliquots from each cohort.

  • Immediately quench the reaction by adding DTT (Dithiothreitol) to a massive excess (20 mM), which outcompetes the protein for any remaining unreacted haloacetylurea.

• Proteolytic Digestion & LC-MS/MS:

  • Dilute the urea concentration to <1M using 50 mM Ammonium Bicarbonate.

  • Add Trypsin at a 1:50 (enzyme:protein) ratio and digest overnight at 37°C.

  • Analyze the peptides via LC-MS/MS.

• Data Analysis:

  • Quantify the Extracted Ion Chromatograms (XIC) for the unmodified cysteine peptides vs. the modified peptides (+142.07 Da mass shift for the 3-isopropyl-urea-acetamide adduct).

  • Plot the depletion of unmodified peptide over time to calculate kobs​ .

Caption: LC-MS/MS workflow for comparative kinetic profiling of haloacetylurea alkylation.

Conclusion & Recommendations

For applications where reaction velocity and complete saturation are paramount—such as exhaustive sample preparation for proteomics or rapid bioconjugation—1-(2-bromo-acetyl)-3-isopropyl-urea is the superior choice. Its lower activation energy ensures rapid target engagement.

However, if you are developing a targeted covalent inhibitor (TCI) where the warhead must reside in a binding pocket and wait for proximity-driven engagement with a specific catalytic cysteine, 1-(2-chloro-acetyl)-3-isopropyl-urea is highly recommended. Its dampened intrinsic reactivity minimizes off-target toxicity and non-specific binding, relying instead on the local effective concentration within the target's active site to drive the reaction forward.

References

• Watt, S. K. I., Charlebois, J. G., Rowley, C. N., & Keillor, J. W. (2023). A kinetic study of thiol addition to N-phenylchloroacetamide. Organic & Biomolecular Chemistry, 21(4), 922-932. Royal Society of Chemistry. URL:[Link]

• Boiteau, D. B., et al. (2021). Optimization of cysteine residue alkylation using an on-line LC-MS strategy: Benefits of using a cocktail of haloacetamide reagents. Analytical Biochemistry, 619, 114137. PubMed. URL:[Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. ScienceDirect. URL:[Link]

Safety & Regulatory Compliance

1-(2-Chloro-acetyl)-3-isopropyl-urea proper disposal procedures

Standard Operating Procedure: Disposal and Handling of 1-(2-Chloro-acetyl)-3-isopropyl-urea

As a Senior Application Scientist, I emphasize that the safe handling and disposal of specialty organic intermediates like 1-(2-Chloro-acetyl)-3-isopropyl-urea require a rigorous, chemically informed approach. Improper disposal of this compound not only violates environmental regulations but poses severe toxicological risks to laboratory personnel and waste handlers. This guide outlines the self-validating protocols for the containment, segregation, and ultimate destruction of this compound in a professional laboratory setting.

Physicochemical & Hazard Profile

Before executing any disposal protocol, personnel must understand the quantitative and qualitative parameters that dictate the waste stream classification.

Parameter	Value / Classification	Operational Implication
Chemical Name	1-(2-Chloro-acetyl)-3-isopropyl-urea	Must be explicitly written on all waste manifests.
CAS Number	7248-86-4	Use for exact EHS tracking and inventory logging.
Molecular Formula	C6H11ClN2O2	Contains chlorine; dictates high-temperature incineration.
Primary Hazard Class	Halogenated Organic, Alkylating Agent	Requires strict segregation from non-halogenated streams.
Toxicity Profile	Severe Irritant, Toxic	Mandates the use of fume hoods and barrier PPE.

Mechanistic Justification for Strict Disposal Protocols

The Causality of Toxicity: Why do we treat this chemical with such strict protocols? The chloroacetyl group (–C(=O)CH₂Cl) is a potent, highly electrophilic moiety. The alpha-carbon is activated by the adjacent electron-withdrawing carbonyl group, making the carbon-chlorine bond highly susceptible to nucleophilic substitution (Sₙ2) reactions. In biological systems, this means the molecule can rapidly alkylate thiols, amines, and nucleic acids, leading to severe cellular damage, sensitization, or systemic toxicity[1][2].

The Causality of Waste Segregation: Because of its halogenated nature, this compound cannot be disposed of with standard organic waste. Combustion of chlorinated organics at standard incinerator temperatures produces hydrogen chloride (HCl) gas and potentially highly toxic dioxins. Therefore, it mandates segregation into designated halogenated waste streams. These streams are destined for specialized high-temperature incineration facilities (>1000°C) equipped with alkaline scrubbers to safely neutralize the acidic exhaust[3].

Step-by-Step Disposal Methodology

This methodology ensures a self-validating chain of custody from waste generation to final destruction.

Step 1: Hazard Segregation

• Identify the waste stream strictly as Halogenated Organic Waste .

• Critical Rule: Never mix 1-(2-Chloro-acetyl)-3-isopropyl-urea with non-halogenated solvents, active metals (e.g., sodium, potassium), or strong bases. Halogenated compounds can react violently or explosively with active metals[3].

Step 2: Primary Containment

• Transfer the chemical (whether in solid form or dissolved in a compatible halogenated solvent like dichloromethane) into a chemically compatible container.

• Use High-Density Polyethylene (HDPE) or PTFE-lined jerricans/drums. Glass is chemically acceptable for small quantities but poses an unnecessary shatter risk during transit[4].

• Ensure the container has a tightly fitting, leak-proof cap. Do not leave funnels in the container mouth.

Step 3: GHS Labeling

• Affix a standardized institutional hazardous waste label.

• Explicitly write the full chemical name: "1-(2-Chloro-acetyl)-3-isopropyl-urea" and check the box for "Halogenated Organic Waste." Do not use structural abbreviations.

• Mark the primary hazards as "Toxic" and "Irritant."

Step 4: Secondary Containment & Storage

• Store the sealed waste container in a designated secondary containment tray (e.g., a polypropylene pan) capable of holding 110% of the container's volume.

• Keep the container within a continuously ventilated fume hood or a dedicated flammables/corrosives storage cabinet until pickup[4].

Step 5: EHS Transfer and Destruction

• Submit a formal waste pickup request to your institutional Environmental Health and Safety (EHS) department.

• The ultimate disposal route executed by EHS will be high-temperature commercial incineration by a licensed hazardous waste contractor to ensure complete cleavage of the C–Cl bond[3].

Spill Response Protocol

In the event of an accidental release inside the laboratory, execute the following steps immediately:

• Evacuate & Isolate: Clear personnel from the immediate area and ensure the fume hood sash is lowered if the spill is contained within it.

• PPE Verification: Don appropriate PPE, including a respirator with organic vapor/acid gas cartridges (if the spill is outside a ventilated enclosure), heavy-duty nitrile gloves, and chemical splash goggles[1].

• Containment: Cover the spill with a compatible, inert absorbent material (e.g., vermiculite or a commercial spill kit pad). Do not use combustible materials like sawdust.

• Collection: Carefully sweep the absorbed material using non-sparking tools to prevent aerosolization. Place the saturated absorbent into a designated solid halogenated waste container.

• Decontamination: Wash the spill area with a mild alkaline detergent solution to hydrolyze residual traces, collecting all wash water as hazardous waste[5].

Waste Management Workflow

Workflow for the safe segregation and disposal of halogenated alkylating agents.

References

• Santa Cruz Biotechnology. "Chloroacetyl chloride - Toxicological Information." Source: scbt.com. URL: ]">https://www.scbt.com[1]

• ChemicalBook. "Chloroacetyl chloride: applications in synthesis and toxicology." Source: chemicalbook.com. URL: ]">https://www.chemicalbook.com[2]

• Hong Kong University of Science and Technology (HKUST). "Chemical Waste Disposal Guidelines." Source: ust.hk. URL: ]">https://hseo.hkust.edu.hk[4]

• University of British Columbia. "In-Laboratory Treatment of Chemical Waste." Source: ubc.ca. URL: ]">https://srs.ubc.ca[5]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." Source: National Academies Press. URL: [Link]3]

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